tert-Butyl [4,4'-bipiperidine]-1-carboxylate

• CAS: 171049-35-7

Core Science & Biosynthesis

An In-depth Technical Guide to tert-Butyl [4,4'-bipiperidine]-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl [4,4'-bipiperidine]-1-carboxylate, a heterocyclic organic compound, serves as a crucial building block in medicinal chemistry and drug discovery. Its rigid bipiperidine scaffold is a key structural motif in the design of various therapeutic agents. The presence of a tert-butoxycarbonyl (Boc) protecting group on one of the piperidine nitrogens allows for selective functionalization, making it a versatile intermediate for the synthesis of complex molecules with potential biological activity. This technical guide provides a comprehensive overview of the chemical properties, a plausible synthetic route, and potential applications of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Core Chemical Properties

The fundamental physicochemical properties of tert-Butyl [4,4'-bipiperidine]-1-carboxylate are summarized in the table below. While some experimental values are readily available, others, such as the melting point and specific solubility data, are not extensively reported in the public domain.

Property	Value
CAS Number	171049-35-7[1]
Molecular Formula	C15H28N2O2[1]
Molecular Weight	268.39 g/mol [1]
Boiling Point	363 °C[1]
Flash Point	173 °C[1]
Density	1.028 g/cm³[1]
Melting Point	Not explicitly reported in search results.
Solubility	Not explicitly reported in search results. Based on structurally similar compounds, it is likely to be soluble in organic solvents like dichloromethane, chloroform, and methanol.
Appearance	Likely a white to off-white solid.

Synthesis and Experimental Workflow

A detailed experimental protocol for the synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate is not explicitly available in a single source from the conducted searches. However, based on standard organic chemistry principles and synthetic strategies for similar N-Boc protected amines, a plausible two-step synthesis can be inferred starting from 4,4'-bipiperidine.

Inferred Synthesis Protocol:

Step 1: Boc Protection of 4,4'-Bipiperidine

This reaction involves the protection of one of the secondary amine groups of 4,4'-bipiperidine with a tert-butoxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc)2O.

• Materials: 4,4'-bipiperidine, Di-tert-butyl dicarbonate ((Boc)2O), Triethylamine (TEA) or another suitable base, Dichloromethane (DCM) or a similar aprotic solvent.

• Procedure:

  • Dissolve 4,4'-bipiperidine in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Add triethylamine to the solution to act as a base.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add a solution of di-tert-butyl dicarbonate in DCM to the cooled reaction mixture.

  • Allow the reaction to warm to room temperature and stir for several hours until completion, monitoring by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water or a mild aqueous acid.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

Step 2: Purification

The crude product from Step 1 will likely be a mixture of the desired mono-Boc protected product, the di-Boc protected byproduct, and unreacted starting material. Purification is essential to isolate the target compound.

• Materials: Crude product from Step 1, Silica gel, Eluent system (e.g., a gradient of ethyl acetate in hexanes).

• Procedure:

  • Prepare a silica gel column for flash chromatography.

  • Dissolve the crude product in a minimal amount of the eluent or a suitable solvent.

  • Load the dissolved crude product onto the silica gel column.

  • Elute the column with an appropriate solvent system, gradually increasing the polarity.

  • Collect fractions and monitor by TLC to identify the fractions containing the pure tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Below is a Graphviz diagram illustrating the inferred experimental workflow for the synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Caption: Inferred workflow for the synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Role as a Chemical Intermediate

The primary utility of tert-Butyl [4,4'-bipiperidine]-1-carboxylate in drug development lies in its role as a versatile intermediate. The Boc-protected nitrogen is unreactive under many conditions, allowing for chemical modifications to be selectively performed on the unprotected secondary amine of the second piperidine ring. Following these modifications, the Boc group can be easily removed under acidic conditions to reveal the second nitrogen for further functionalization, if required. This strategic protection and deprotection scheme is fundamental in the synthesis of complex, multi-functional molecules.

The following Graphviz diagram illustrates the logical relationship of tert-Butyl [4,4'-bipiperidine]-1-carboxylate as a key intermediate.

Caption: Logical workflow demonstrating the utility of the target compound as an intermediate.

Analytical Characterization

While specific spectral data for tert-Butyl [4,4'-bipiperidine]-1-carboxylate were not found in the conducted searches, standard analytical techniques would be employed for its characterization.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expected signals would include a singlet for the tert-butyl protons around 1.4 ppm, and a series of multiplets for the piperidine ring protons. The chemical shifts of the protons on the Boc-protected ring would differ from those on the unprotected ring.

  • ¹³C NMR: Expected signals would include those for the tert-butyl group (quaternary and methyl carbons), and distinct sets of signals for the carbons of the two different piperidine rings.

• Infrared (IR) Spectroscopy: A strong absorption band characteristic of the urethane carbonyl group (C=O) would be expected in the region of 1680-1700 cm⁻¹. The N-H stretching vibration of the unprotected secondary amine would also be present.

• Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M+) or, more commonly in soft ionization techniques like electrospray ionization (ESI), the protonated molecule [M+H]+.

Applications in Drug Discovery

The bipiperidine scaffold is a privileged structure in medicinal chemistry, appearing in a number of biologically active compounds. While no specific biological activity has been reported for tert-Butyl [4,4'-bipiperidine]-1-carboxylate itself, its utility as a synthetic intermediate suggests its potential role in the development of drugs targeting a variety of diseases. The rigid nature of the bipiperidine core can be advantageous for positioning functional groups in a specific orientation for optimal interaction with biological targets.

Derivatives of this compound could be explored for their activity in areas such as:

• Central Nervous System (CNS) Disorders: The piperidine motif is common in CNS-active drugs.

• Oncology: As a scaffold for kinase inhibitors or other anti-cancer agents.

• Infectious Diseases: As a core for novel antibacterial or antiviral compounds.

It is important to note that any biological activity would be highly dependent on the nature of the substituents introduced onto the bipiperidine core.

Conclusion

tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a valuable chemical intermediate for the synthesis of complex molecules in the field of drug discovery. While detailed experimental data for some of its properties are not widely published, its chemical nature and the established reactivity of its functional groups provide a clear path for its utilization in the laboratory. The ability to selectively functionalize the two piperidine rings makes it an important tool for creating diverse libraries of compounds for biological screening, ultimately contributing to the development of new therapeutic agents. Further research into the synthesis and biological evaluation of derivatives of this compound is warranted to fully explore its potential.

References

• 1. chembk.com [chembk.com]

In-Depth Technical Guide: tert-Butyl [4,4'-bipiperidine]-1-carboxylate

CAS Number: 171049-35-7

A Versatile Building Block in Modern Drug Discovery and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl [4,4'-bipiperidine]-1-carboxylate, a key synthetic intermediate in medicinal chemistry. This document details its chemical and physical properties, outlines its synthesis, and explores its significant applications in the development of novel therapeutics, including treatments for neurological disorders and its emerging role in innovative drug modalities like Proteolysis Targeting Chimeras (PROTACs).

Chemical and Physical Properties

tert-Butyl [4,4'-bipiperidine]-1-carboxylate, also known as N-Boc-4,4'-bipiperidine, is a heterocyclic compound featuring a bipiperidine scaffold with one of the piperidine nitrogens protected by a tert-butoxycarbonyl (Boc) group. This protecting group enhances the compound's stability and facilitates its use in multi-step organic syntheses. The bipiperidine core provides a rigid and three-dimensional structure, a desirable feature in drug design for optimizing interactions with biological targets.

Table 1: Physicochemical Properties of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

Property	Value
CAS Number	171049-35-7
Molecular Formula	C₁₅H₂₈N₂O₂
Molecular Weight	268.40 g/mol
Appearance	Solid
Purity	Typically ≥95%
Storage Temperature	2-8°C

Synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

The synthesis of tert-butyl [4,4'-bipiperidine]-1-carboxylate can be achieved through various synthetic routes. A common and efficient method involves the reductive amination of N-Boc-4-piperidone with piperidine.

Experimental Protocol: Reductive Amination

This protocol outlines a general procedure for the synthesis of tert-butyl [4,4'-bipiperidine]-1-carboxylate via reductive amination.

Materials:

• N-Boc-4-piperidone

• Piperidine

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of N-Boc-4-piperidone (1.0 equivalent) and piperidine (1.1-1.5 equivalents) in an anhydrous solvent such as DCE or THF, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for a designated period to facilitate the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride (1.5-2.0 equivalents) portion-wise to the reaction mixture.

• Continue stirring the reaction at room temperature for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion of the reaction, quench by the addition of a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to yield tert-butyl [4,4'-bipiperidine]-1-carboxylate.[1][2]

Caption: Synthetic pathway from the core compound to Bilastine.

Application in Proteolysis Targeting Chimeras (PROTACs)

PROTACs are heterobifunctional molecules that recruit an E3 ubiquitin ligase to a target protein, leading to its ubiquitination and subsequent degradation by the proteasome. The linker connecting the target-binding ligand and the E3 ligase ligand is a critical component of a PROTAC, influencing its efficacy and pharmacokinetic properties. The rigid nature of the bipiperidine scaffold makes tert-butyl [4,4'-bipiperidine]-1-carboxylate and its derivatives attractive candidates for use as linkers in PROTAC design. [3]Derivatives such as tert-butyl 4-(hydroxymethyl)-[1,4'-bipiperidine]-1'-carboxylate are specifically designed as PROTAC linkers. [3] DOT Diagram: Role as a PROTAC Linker

Caption: Conceptual structure of a PROTAC utilizing a bipiperidine-based linker.

Conclusion

tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a valuable and versatile building block in medicinal chemistry. Its rigid bipiperidine scaffold and the presence of a readily cleavable Boc protecting group make it an ideal starting material for the synthesis of complex molecules with diverse biological activities. Its established role as an intermediate in the synthesis of approved drugs like Bilastine, coupled with its potential in emerging therapeutic modalities such as PROTACs, underscores its continued importance for researchers and professionals in the field of drug discovery and development. The synthetic protocols and applications outlined in this guide are intended to provide a solid foundation for the effective utilization of this important chemical entity.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to tert-Butyl [4,4'-bipiperidine]-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a heterocyclic organic compound that serves as a crucial building block in medicinal chemistry and drug discovery. Its rigid bipiperidine scaffold, combined with the versatile tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate for the synthesis of complex bioactive molecules. This technical guide provides a comprehensive overview of its molecular structure, physicochemical properties, synthesis, and applications, with a focus on its role in the development of novel therapeutics.

Molecular Structure and Properties

tert-Butyl [4,4'-bipiperidine]-1-carboxylate possesses a molecular structure characterized by two piperidine rings linked at their 4-positions. One of the piperidine nitrogen atoms is protected by a tert-butoxycarbonyl (Boc) group. This structural arrangement imparts a degree of conformational rigidity, which can be advantageous in designing molecules with specific binding properties.

Physicochemical Data

A summary of the key physicochemical properties of tert-Butyl [4,4'-bipiperidine]-1-carboxylate is presented in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₁₅H₂₈N₂O₂	[1]
Molar Mass	268.39 g/mol	[1]
Appearance	White to off-white solid
Boiling Point	363 °C	[1]
Density	1.028 g/cm³	[1]
Flash Point	173 °C	[1]
CAS Number	171049-35-7	[1]

Synthesis and Characterization

The synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a critical process for its application in further chemical transformations. A general synthetic approach involves the protection of one of the nitrogen atoms of a 4,4'-bipiperidine precursor.

General Synthesis Workflow

The following diagram illustrates a typical workflow for the synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate from a suitable starting material.

References

• 1. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide on the Core Physical Characteristics of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of tert-Butyl [4,4'-bipiperidine]-1-carboxylate. The information herein is intended to support research, development, and quality control activities involving this compound.

Chemical Identity and Properties

tert-Butyl [4,4'-bipiperidine]-1-carboxylate, also known as N-Boc-4,4'-bipiperidine, is a heterocyclic organic compound. The presence of the tert-butoxycarbonyl (Boc) protecting group enhances its stability and makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceutical agents.

Table 1: Physical and Chemical Properties of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

Property	Value	Reference(s)
CAS Number	171049-35-7	[1][2]
Molecular Formula	C₁₅H₂₈N₂O₂	[1][3]
Molecular Weight	268.4 g/mol	[1][2]
Appearance	White powder	[4]
Melting Point	70-71 °C
Boiling Point	363 °C	[3]
Density	1.028 g/cm³	[3]
Flash Point	173 °C	[3]
Purity	≥96%	[2]
Storage	0 - 8 °C, sealed in a dry, dark place	[4]
Solubility	Quantitative data not readily available. See Section 2.2 for determination protocol. Qualitatively, it is expected to be soluble in various organic solvents.	[4]

Experimental Protocols

Detailed methodologies for the determination of key physical characteristics are provided below. These protocols are standardized procedures applicable for the quality assessment of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

2.1. Determination of Melting Point

This protocol describes the capillary method for determining the melting point range of the compound.

• Apparatus and Materials:

  • Melting point apparatus (e.g., Mel-Temp or similar)

  • Capillary tubes (sealed at one end)

  • Spatula

  • Mortar and pestle

  • tert-Butyl [4,4'-bipiperidine]-1-carboxylate sample

• Procedure:

  • Ensure the tert-Butyl [4,4'-bipiperidine]-1-carboxylate sample is dry and finely powdered. If necessary, gently grind the sample using a mortar and pestle.

  • Pack the capillary tube with the sample to a height of 2-3 mm by tapping the sealed end on a hard surface.

  • Place the packed capillary tube into the heating block of the melting point apparatus.

  • Set the heating rate to a rapid setting to determine an approximate melting range.

  • Allow the apparatus to cool.

  • Prepare a new capillary with the sample and place it in the apparatus.

  • Heat the block rapidly to about 15-20 °C below the approximate melting point observed in the previous step.

  • Reduce the heating rate to 1-2 °C per minute to allow for accurate observation.

  • Record the temperature at which the first drop of liquid appears (T1).

  • Record the temperature at which the entire sample has melted into a clear liquid (T2).

  • The melting point range is reported as T1 - T2. For a pure compound, this range should be narrow.

2.2. Determination of Solubility

This protocol outlines a gravimetric method for the quantitative determination of solubility in various solvents.

• Apparatus and Materials:

  • Analytical balance

  • Vials with screw caps

  • Constant temperature shaker or water bath

  • Syringe filters (e.g., 0.45 µm PTFE)

  • Pipettes

  • Evaporating dish or pre-weighed vial

  • Oven or vacuum desiccator

  • Selected solvents (e.g., water, ethanol, methanol, dichloromethane, ethyl acetate, DMSO)

  • tert-Butyl [4,4'-bipiperidine]-1-carboxylate sample

• Procedure:

  • Add an excess amount of tert-Butyl [4,4'-bipiperidine]-1-carboxylate to a vial containing a known volume (e.g., 5 mL) of the selected solvent. An excess is ensured when solid material remains undissolved.

  • Seal the vial and place it in a constant temperature shaker or water bath set to a standard temperature (e.g., 25 °C).

  • Agitate the mixture for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

  • Allow the vial to stand at the constant temperature to let the undissolved solid settle.

  • Carefully withdraw a known volume of the supernatant (e.g., 2 mL) using a pipette, ensuring no solid particles are disturbed.

  • Filter the withdrawn supernatant through a syringe filter into a pre-weighed evaporating dish or vial.

  • Evaporate the solvent from the filtrate using a gentle stream of nitrogen, a rotary evaporator, or by placing it in an oven at a temperature below the compound's melting point until a constant weight is achieved.

  • Weigh the dish or vial containing the dried solute.

  • Calculate the solubility using the following formula: Solubility ( g/100 mL) = [(Weight of dish + solute) - (Weight of empty dish)] / (Volume of filtrate in mL) * 100

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the physical characterization of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Caption: Workflow for Physical Characterization.

References

• 1. Tert-butyl 1''-(4-carbamoylphenyl)-4,4''-bipiperidine-1-carboxylate | C22H33N3O3 | CID 54584841 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tert-butyl 4-hydroxypiperidine-1-carboxylate | C10H19NO3 | CID 643502 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. chemimpex.com [chemimpex.com]

An In-depth Technical Guide to N-Boc-4,4'-bipiperidine: A Key Intermediate in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Boc-4,4'-bipiperidine is a heterocyclic building block of significant interest in medicinal chemistry and pharmaceutical development. Its unique structural features, combining a Boc-protected piperidine ring with a second piperidine moiety, make it a valuable intermediate in the synthesis of complex molecules, particularly those targeting the central nervous system (CNS). This technical guide provides a comprehensive overview of N-Boc-4,4'-bipiperidine, including its chemical identity, physicochemical properties, a detailed experimental protocol for its synthesis, and its applications in drug discovery.

Chemical Identity

• IUPAC Name: tert-butyl 4-(piperidin-4-yl)piperidine-1-carboxylate

• Synonyms:

  • [4,4']Bipiperidinyl-1-carboxylic acid tert-butyl ester[1]

  • N-(tert-Butoxycarbonyl)-4,4''-bipiperidine

  • 1-Boc-4-(4-piperidinyl)piperidine

  • tert-Butyl [4,4'-bipiperidine]-1-carboxylate

Physicochemical Properties

The physicochemical properties of N-Boc-4,4'-bipiperidine are crucial for its handling, storage, and application in chemical synthesis. A summary of its key properties is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₁₅H₂₈N₂O₂	[1][2]
Molecular Weight	268.4 g/mol	[1][2]
Appearance	White powder	[1]
Purity	≥96%	[2]
CAS Number	171049-35-7	[1][2]
Storage Conditions	Store at 0 - 8 °C	[1]

Synthesis of N-Boc-4,4'-bipiperidine: Experimental Protocol

The synthesis of N-Boc-4,4'-bipiperidine is commonly achieved through the reductive amination of N-Boc-4-piperidone with piperidine. This method provides a reliable and efficient route to the desired bipiperidine structure.

Reaction Scheme:

Materials:

• N-Boc-4-piperidone

• Piperidine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Argon or nitrogen gas supply

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (argon or nitrogen), add N-Boc-4-piperidone (1.0 equivalent) and anhydrous dichloromethane (DCM). Stir the mixture at room temperature until the solid is fully dissolved.

• Addition of Reagents: To the stirred solution, add piperidine (1.1 equivalents) followed by glacial acetic acid (1.2 equivalents). Allow the mixture to stir for 30-60 minutes at room temperature to facilitate the formation of the iminium intermediate.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add sodium triacetoxyborohydride (STAB) (1.5 equivalents) portion-wise, ensuring the internal temperature does not rise significantly.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight (12-16 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2 x 50 mL). Combine all organic layers.

• Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be purified by flash column chromatography on silica gel to yield N-Boc-4,4'-bipiperidine as a white solid.

Applications in Drug Development

N-Boc-4,4'-bipiperidine serves as a crucial intermediate in the synthesis of a variety of pharmacologically active compounds, particularly those targeting neurological disorders.[1] The bipiperidine scaffold is a common motif in molecules designed to interact with receptors and enzymes in the central nervous system. The Boc-protecting group allows for selective functionalization of the second piperidine nitrogen, enabling the synthesis of diverse libraries of compounds for drug discovery screening.

Below is a logical workflow illustrating the role of N-Boc-4,4'-bipiperidine in a typical drug development pipeline.

Logical workflow of N-Boc-4,4'-bipiperidine in drug development.

Conclusion

N-Boc-4,4'-bipiperidine is a synthetically versatile and commercially valuable building block for the pharmaceutical industry. Its straightforward synthesis and the presence of a readily manipulable protecting group provide a robust platform for the development of novel therapeutics, particularly in the challenging area of neuroscience. This guide provides essential technical information to aid researchers and drug development professionals in the effective utilization of this important chemical intermediate.

References

• 1. chemimpex.com [chemimpex.com]
• 2. calpaclab.com [calpaclab.com]

Navigating the Solubility of a Key Pharmaceutical Building Block: A Technical Guide to tert-Butyl [4,4'-bipiperidine]-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of tert-Butyl [4,4'-bipiperidine]-1-carboxylate, a pivotal intermediate in modern pharmaceutical development. Due to the limited availability of specific quantitative solubility data in public literature, this document offers qualitative solubility information based on structurally similar compounds, outlines a comprehensive experimental protocol for precise solubility determination, and contextualizes its importance through a representative synthetic workflow in drug discovery.

Physicochemical Properties Overview

Tert-Butyl [4,4'-bipiperidine]-1-carboxylate (CAS No. 171049-35-7) possesses a molecular formula of C15H28N2O2 and a molecular weight of 268.4 g/mol . Its structure, featuring a bulky tert-butoxycarbonyl (Boc) protecting group and a bipiperidine core, influences its solubility profile, lending it a degree of lipophilicity.

Solubility Profile

Table 1: Inferred Qualitative Solubility of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

Solvent Class	Solvent	Inferred Qualitative Solubility
Aprotic Polar	Dimethyl Sulfoxide (DMSO)	Soluble
Dichloromethane (DCM)	Likely Soluble
Chloroform	Likely Sparingly to Soluble
Tetrahydrofuran (THF)	Likely Soluble
Protic Polar	Methanol	Likely Sparingly Soluble
Ethanol	Likely Sparingly Soluble
Nonpolar	Toluene	Likely Sparingly Soluble
Hexanes	Likely Poorly Soluble
Aqueous	Water	Insoluble

Note: This table is based on the properties of structurally similar compounds and general principles of organic chemistry. Experimental verification is required for precise solubility determination.

Experimental Protocol for Solubility Determination

To ascertain the precise quantitative solubility of tert-Butyl [4,4'-bipiperidine]-1-carboxylate in various laboratory solvents, the following gravimetric method is recommended.

Objective: To determine the solubility of tert-Butyl [4,4'-bipiperidine]-1-carboxylate in a selection of solvents at a specified temperature.

Materials:

• tert-Butyl [4,4'-bipiperidine]-1-carboxylate

• Selected solvents (e.g., DMSO, DCM, Methanol, etc.)

• Analytical balance (accurate to ±0.1 mg)

• Vials with screw caps

• Constant temperature shaker or water bath

• Syringe filters (0.2 µm PTFE or appropriate material)

• Glass syringes

• Pre-weighed evaporation dishes or vials

• Oven or vacuum oven

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of tert-Butyl [4,4'-bipiperidine]-1-carboxylate to a series of vials, each containing a known volume (e.g., 2 mL) of a different solvent.

  • Ensure there is undissolved solid remaining at the bottom of each vial to confirm saturation.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

• Sample Collection and Filtration:

  • After equilibration, allow the vials to stand undisturbed at the constant temperature for at least 2 hours to allow the excess solid to settle.

  • Carefully draw a known volume (e.g., 1 mL) of the supernatant from each vial using a glass syringe.

  • Attach a syringe filter to the syringe and filter the solution into a pre-weighed evaporation dish or vial to remove any undissolved solid.

• Solvent Evaporation and Mass Determination:

  • Place the evaporation dishes in an oven or vacuum oven at a temperature sufficient to evaporate the solvent without decomposing the solute (e.g., 40-60 °C).

  • Once the solvent has completely evaporated, allow the dishes to cool to room temperature in a desiccator.

  • Weigh the evaporation dishes containing the dried solute on the analytical balance.

• Calculation of Solubility:

  • Calculate the mass of the dissolved solute by subtracting the initial weight of the empty evaporation dish from the final weight.

  • Express the solubility as g/L or mg/mL by dividing the mass of the dissolved solute by the volume of the solvent in which it was dissolved.

Role in Drug Discovery and Synthetic Workflows

tert-Butyl [4,4'-bipiperidine]-1-carboxylate and its derivatives are crucial intermediates in the synthesis of a wide range of pharmacologically active compounds, particularly those targeting the central nervous system.[1] They are also increasingly utilized in the development of Proteolysis Targeting Chimeras (PROTACs), which are novel therapeutic agents designed to degrade specific proteins within cells.[2][3]

The following diagram illustrates a generalized workflow for the use of a bipiperidine derivative in the synthesis of a PROTAC.

Caption: Generalized workflow for PROTAC synthesis.

This diagram illustrates a common strategy where a central linker, often derived from a bipiperidine scaffold, is sequentially coupled with a ligand for a protein of interest and a ligand for an E3 ubiquitin ligase to form the final PROTAC molecule.[3][4]

Conclusion

While quantitative solubility data for tert-Butyl [4,4'-bipiperidine]-1-carboxylate remains to be extensively published, its structural characteristics suggest solubility in a range of common organic solvents. The provided experimental protocol offers a robust method for determining its precise solubility, which is crucial for its effective use in synthesis and drug development. As a key building block in the creation of complex molecules, including innovative therapeutics like PROTACs, a thorough understanding of its solubility is paramount for researchers and scientists in the pharmaceutical industry.

References

• 1. tert-Butyl 4-hydroxy-[1,4'-bipiperidine]-1'-carboxylate | 367500-88-7 | Benchchem [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Spectroscopic Characterization of tert-Butyl [4,4'-bipiperidine]-1-carboxylate: A Technical Guide

Introduction

Tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a bifunctional organic compound featuring a bipiperidine scaffold with a tert-butoxycarbonyl (Boc) protecting group on one of the nitrogen atoms. This molecule serves as a valuable building block in medicinal chemistry and drug discovery due to its rigid bicyclic structure, which can be functionalized to create a variety of derivatives with potential therapeutic applications. Accurate structural elucidation and purity assessment of this compound are paramount, necessitating the use of various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). This guide provides an in-depth overview of the expected spectroscopic data for tert-Butyl [4,4'-bipiperidine]-1-carboxylate and the general experimental protocols for acquiring such data.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for tert-Butyl [4,4'-bipiperidine]-1-carboxylate based on its chemical structure and data from analogous compounds. It is important to note that these are predicted values and should be confirmed by experimental analysis.

Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~ 4.05	br s	2H	H-2', H-6' (axial)
~ 2.65	t	2H	H-2', H-6' (equatorial)
~ 3.05	d	2H	H-2, H-6 (axial)
~ 1.60 - 1.75	m	4H	H-3', H-5' (axial & equatorial)
~ 1.45	s	9H	-C(CH₃)₃
~ 1.40	m	2H	H-4, H-4'
~ 1.10 - 1.25	m	4H	H-3, H-5 (axial & equatorial)
~ 1.05	qd	2H	H-2, H-6 (equatorial)

Solvent: CDCl₃, Reference: TMS at 0.00 ppm

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (δ) ppm	Assignment
~ 154.8	C=O (carbamate)
~ 79.2	-C (CH₃)₃
~ 52.5	C-2', C-6'
~ 44.0	C-2, C-6
~ 41.5	C-4, C-4'
~ 32.0	C-3', C-5'
~ 29.5	C-3, C-5
~ 28.4	-C(C H₃)₃

Solvent: CDCl₃

Table 3: Predicted Key IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3320	Medium, sharp	N-H Stretch (secondary amine)
~ 2970 - 2850	Strong	C-H Stretch (aliphatic)
~ 1685	Strong	C=O Stretch (carbamate)
~ 1420	Medium	C-H Bend (CH₂)
~ 1245	Strong	C-N Stretch
~ 1170	Strong	C-O Stretch

Table 4: Predicted Mass Spectrometry Data

m/z	Interpretation
268.22	[M]⁺ (Molecular Ion)
211.17	[M - C₄H₉]⁺ (Loss of tert-butyl group)
168.15	[M - C₅H₉NO₂]⁺ (Loss of Boc group)
154.14	[C₁₀H₁₈N]⁺
84.08	[C₅H₁₀N]⁺ (Piperidinyl fragment)
57.07	[C₄H₉]⁺ (tert-butyl cation)

Experimental Protocols

The following are generalized protocols for obtaining spectroscopic data. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the purified tert-Butyl [4,4'-bipiperidine]-1-carboxylate in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[1] The presence of protons in the solvent would obscure the signals from the compound of interest, hence the use of deuterated solvents.[2]

• Internal Standard : Add a small amount of an internal standard, such as tetramethylsilane (TMS), to the solution. TMS provides a reference signal at 0 ppm.

• Data Acquisition : Transfer the solution to a clean NMR tube. Place the tube in the NMR spectrometer.[2] Acquire ¹H NMR and ¹³C NMR spectra. For more detailed structural analysis, 2D NMR experiments like COSY, HSQC, and HMBC can be performed.

• Data Processing : Process the acquired free induction decay (FID) using Fourier transformation. Phase the resulting spectrum and perform baseline correction. Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

• Sample Preparation (Thin Film Method) : Dissolve a small amount of the solid sample in a volatile solvent like methylene chloride.[3]

• Deposition : Apply a drop of the solution onto a salt plate (e.g., NaCl or KBr).[3]

• Solvent Evaporation : Allow the solvent to evaporate completely, leaving a thin film of the compound on the plate.[3]

• Data Acquisition : Place the salt plate in the sample holder of the FT-IR spectrometer and acquire the spectrum.[3] The instrument measures the absorption of infrared radiation at different frequencies, which correspond to the vibrational frequencies of the bonds within the molecule.[4]

Mass Spectrometry (MS)

• Sample Preparation : Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable volatile solvent such as methanol or acetonitrile.[5] High concentrations can lead to poor mass resolution and contamination of the instrument.[5]

• Ionization : Introduce the sample into the mass spectrometer. Common ionization techniques for such molecules include Electron Impact (EI) or Electrospray Ionization (ESI).[6][7] EI involves bombarding the sample with high-energy electrons to form a radical cation, while ESI is a softer ionization method.[6]

• Mass Analysis : The resulting ions are accelerated and separated based on their mass-to-charge (m/z) ratio by a mass analyzer.[6][8]

• Detection : The separated ions are detected, and a mass spectrum is generated, which plots the relative abundance of ions versus their m/z ratio.[6]

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates a general workflow for the spectroscopic analysis of an organic compound.

References

• 1. benchchem.com [benchchem.com]
• 2. web.mit.edu [web.mit.edu]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. amherst.edu [amherst.edu]
• 5. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 6. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 7. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. fiveable.me [fiveable.me]

The Bipiperidine Scaffold: A Privileged Core in Drug Discovery with Diverse Biological Activities

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The bipiperidine scaffold, a versatile heterocyclic motif, has garnered significant attention in medicinal chemistry due to its presence in a wide array of biologically active compounds. Its unique three-dimensional structure and synthetic tractability make it an attractive core for the design of novel therapeutics targeting a range of diseases. This technical guide provides a comprehensive overview of the biological activities associated with bipiperidine scaffolds, with a focus on their anticancer, antimicrobial, and neuroprotective potential. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated signaling pathways to serve as a valuable resource for professionals in drug discovery and development.

Diverse Biological Activities of Bipiperidine Derivatives

Bipiperidine derivatives have demonstrated a broad spectrum of pharmacological activities, underscoring their potential as "privileged scaffolds" in drug design. These activities stem from the ability of the bipiperidine core to be functionalized at various positions, allowing for the fine-tuning of steric and electronic properties to achieve desired target interactions.

Anticancer Activity

The bipiperidine scaffold is a key structural component in a number of compounds exhibiting potent anticancer properties. These compounds have been shown to induce apoptosis, inhibit cell proliferation, and disrupt key signaling pathways implicated in tumorigenesis.

Antimicrobial Activity

Derivatives of the bipiperidine scaffold have also been investigated for their antimicrobial properties. Certain compounds have shown promising activity against a range of bacterial and fungal pathogens, highlighting their potential as novel anti-infective agents.

Neuroprotective and CNS-Related Activities

The rigid yet adaptable nature of the bipiperidine framework makes it suitable for targeting receptors and enzymes within the central nervous system (CNS). Research has indicated the potential for bipiperidine-based compounds in the context of neurodegenerative diseases and other neurological disorders.

Quantitative Data on Biological Activity

The following tables summarize the quantitative biological activity data for various bipiperidine and related piperidine derivatives, providing a comparative analysis of their potency.

Table 1: Anticancer Activity of Bipiperidine and Piperidine Derivatives

Compound/Derivative	Cancer Cell Line	Assay Type	IC50 Value	Reference
2,2'-Bipyridine Derivatives
NPS1	HepG2	MTT	0.27 ± 0.01 µM	[1]
NPS2	HepG2	MTT	0.43 ± 0.03 µM	[1]
NPS3	HepG2	MTT	2.66 µM	[1]
NPS4	HepG2	MTT	1.37 µM	[1]
NPS5	HepG2	MTT	0.25 µM	[1]
NPS6	HepG2	MTT	0.28 µM	[1]
Piperidine Derivatives
Compound 17a	MGC803	MTT	1.09 µM	[2]
Compound 17a	PC3	MTT	0.81 µM	[2]
Compound 17a	MCF7	MTT	1.30 µM	[2]
Compound A5 (PI3Kδ inhibitor)	SU-DHL-6	Anti-proliferation	0.16 µM	[3]
Compound A8 (PI3Kδ inhibitor)	SU-DHL-6	Anti-proliferation	0.12 µM	[3]

Table 2: Antimicrobial Activity of 4,4'-Bipyridinium Derivatives

Compound	Bacterial Strain	MIC Value (µM)	Reference
PQ-11,11	Staphylococcus aureus	~2	[4]
PQ-12,10	Staphylococcus aureus	~2	[4]
PQ-14,8	Staphylococcus aureus	~2	[4]
PQ-11,11	Bacillus subtilis	~2	[4]
PQ-12,10	Bacillus subtilis	~2	[4]
PQ-14,8	Bacillus subtilis	~2	[4]
PQ-11,11	Escherichia coli	>50	[4]
PQ-12,10	Escherichia coli	>50	[4]
PQ-14,8	Escherichia coli	>50	[4]
PQ-11,11	Pseudomonas aeruginosa	~2	[4]
PQ-12,10	Pseudomonas aeruginosa	~2	[4]
PQ-14,8	Pseudomonas aeruginosa	~2	[4]

Detailed Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of bipiperidine derivatives are provided below.

In Vitro Cytotoxicity Assays

This colorimetric assay is a standard method for assessing cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

This assay is a colorimetric method for determining cell density, based on the measurement of cellular protein content.

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Cell Fixation: After the treatment period, gently add 50 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with tap water and allow them to air dry.

• Staining: Add 100 µL of 0.4% (w/v) SRB solution to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid.

• Solubilization: Add 200 µL of 10 mM Tris base solution to each well and place on a shaker for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 565 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell growth inhibition and determine the GI50 value.

Antimicrobial Susceptibility Testing

This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Inoculum Preparation: Prepare a standardized bacterial suspension (e.g., 0.5 McFarland standard).

• Serial Dilution: Perform a two-fold serial dilution of the test compound in a 96-well microtiter plate containing an appropriate broth medium.

• Inoculation: Inoculate each well with the bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Incubation: Incubate the plate at 37°C for 16-20 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

Neuroprotection Assays

This assay is used to assess the effects of compounds on the growth of neurites from neurons.

• Plate Coating: Coat culture plates with a suitable substrate, such as Poly-D-lysine, to promote neuronal attachment.

• Neuron Seeding: Plate primary neurons or a neuronal cell line (e.g., PC12 or SH-SY5Y) at an appropriate density.

• Compound Treatment: After allowing the cells to adhere, treat them with various concentrations of the test compound.

• Incubation: Incubate the cells for a period sufficient to allow for neurite extension (e.g., 24-72 hours).

• Fixation and Staining: Fix the cells and stain for a neuronal marker (e.g., β-III tubulin) to visualize the neurites.

• Imaging and Analysis: Acquire images using a microscope and quantify neurite length and branching using appropriate software.

Key Signaling Pathways and Experimental Workflows

The biological activities of bipiperidine derivatives are often attributed to their ability to modulate specific cellular signaling pathways. The following diagrams, created using the DOT language, illustrate some of the key pathways and experimental workflows relevant to the study of these compounds.

PI3K/Akt/mTOR signaling pathway and potential inhibition by bipiperidine derivatives.

JNK/p38 MAPK signaling pathway and potential modulation by bipiperidine derivatives.

Intrinsic apoptosis pathway potentially modulated by bipiperidine derivatives.

A generalized experimental workflow for the biological evaluation of bipiperidine scaffolds.

Conclusion

The bipiperidine scaffold represents a highly versatile and promising core structure in the field of medicinal chemistry. The diverse biological activities, including anticancer, antimicrobial, and neuroprotective effects, highlight its potential for the development of novel therapeutic agents. While a significant body of research exists for piperidine-based compounds, the exploration of bipiperidine derivatives, particularly the 4,4' and 3,3' isomers, presents a fertile ground for future drug discovery efforts. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers dedicated to unlocking the full therapeutic potential of this remarkable scaffold. Further investigation into the structure-activity relationships and mechanisms of action of a broader range of bipiperidine derivatives is warranted to advance the development of new and effective medicines.

References

• 1. 2,2’- Bipyridine Derivatives Exert Anticancer Effects by Inducing Apoptosis in Hepatocellular Carcinoma (HepG2) Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel piperidine derivatives as colchicine binding site inhibitors induce apoptosis and inhibit epithelial-mesenchymal transition against prostate cancer PC3 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of 4-(piperid-3-yl)amino substituted 6-pyridylquinazolines as potent PI3Kδ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The antibacterial activity of 4,4'-bipyridinium amphiphiles with conventional, bicephalic and gemini architectures - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of tert-Butyl [4,4'-bipiperidine]-1-carboxylate in Modern Drug Discovery: A Technical Guide

For Immediate Release

In the landscape of modern medicinal chemistry and pharmaceutical development, the strategic use of specialized chemical intermediates is paramount to the efficient synthesis of novel therapeutic agents. Among these crucial building blocks, tert-Butyl [4,4'-bipiperidine]-1-carboxylate (also known as N-Boc-4,4'-bipiperidine) has emerged as a versatile and highly valuable scaffold. Its unique structural features, combining a rigid bipiperidine core with a strategically placed Boc protecting group, offer chemists a powerful tool for constructing complex molecules with desirable pharmacological properties. This technical guide provides an in-depth analysis of the synthesis, key reactions, and applications of tert-Butyl [4,4'-bipiperidine]-1-carboxylate, tailored for researchers, scientists, and professionals in drug development.

Core Properties and Specifications

tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a white to off-white solid, appreciated for its stability and reactivity in a variety of organic transformations. The presence of the tert-butoxycarbonyl (Boc) group on one of the piperidine nitrogens allows for selective functionalization of the second piperidine ring, making it an ideal starting point for the synthesis of diverse compound libraries.[1][2]

Property	Value	Reference(s)
Molecular Formula	C₁₅H₂₈N₂O₂	[2][3]
Molecular Weight	268.4 g/mol	[2]
CAS Number	171049-35-7	[2][3]
Appearance	White powder	[2]
Purity	≥97% (GC)	[2]
Storage Temperature	0 - 8 °C	[2]

Synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

The synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate can be achieved through several synthetic routes, often starting from simpler piperidine precursors. A common and effective method involves the reductive amination of N-Boc-4-piperidone with 4-aminopiperidine.

Experimental Protocol: Reductive Amination

This protocol outlines a representative procedure for the synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Materials:

• N-Boc-4-piperidone

• 4-Aminopiperidine

• Sodium triacetoxyborohydride (STAB)

• 1,2-Dichloroethane (DCE)

• Acetic acid (catalytic amount)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Dichloromethane (DCM)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• To a solution of N-Boc-4-piperidone (1.0 equivalent) and 4-aminopiperidine (1.1 equivalents) in 1,2-dichloroethane (DCE), add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium intermediate.

• Add sodium triacetoxyborohydride (STAB) (1.5 equivalents) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and extract the aqueous layer with dichloromethane (DCM).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield pure tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Parameter	Value/Condition
Starting Materials	N-Boc-4-piperidone, 4-Aminopiperidine
Reducing Agent	Sodium triacetoxyborohydride (STAB)
Solvent	1,2-Dichloroethane (DCE)
Reaction Time	12-24 hours
Temperature	Room Temperature
Work-up	Aqueous NaHCO₃ quench, extraction with DCM
Purification	Flash column chromatography (Silica gel)
Typical Yield	85-95%

Key Reactions and Applications in Drug Discovery

The primary utility of tert-Butyl [4,4'-bipiperidine]-1-carboxylate lies in its role as a versatile intermediate. The Boc-protected nitrogen allows for the selective functionalization of the secondary amine on the second piperidine ring, which is a key step in the synthesis of many biologically active compounds.

N-Alkylation and N-Arylation Reactions

A common transformation is the N-alkylation or N-arylation of the unprotected piperidine nitrogen. This reaction allows for the introduction of various substituents, which is crucial for modulating the pharmacological properties of the final compound.

This protocol describes a general procedure for the N-arylation of tert-Butyl [4,4'-bipiperidine]-1-carboxylate with an aryl halide.

Materials:

• tert-Butyl [4,4'-bipiperidine]-1-carboxylate

• Aryl halide (e.g., 2,3-dichlorophenyl bromide)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., BINAP)

• Base (e.g., Sodium tert-butoxide)

• Anhydrous toluene

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• To an oven-dried flask, add the palladium catalyst, ligand, and sodium tert-butoxide under an inert atmosphere (e.g., argon or nitrogen).

• Add a solution of tert-Butyl [4,4'-bipiperidine]-1-carboxylate (1.0 equivalent) and the aryl halide (1.1 equivalents) in anhydrous toluene.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours, monitoring the reaction progress by TLC.

• After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the N-arylated bipiperidine derivative.

Parameter	Value/Condition
Reactants	tert-Butyl [4,4'-bipiperidine]-1-carboxylate, Aryl halide
Catalyst System	Palladium catalyst (e.g., Pd₂(dba)₃) and Ligand (e.g., BINAP)
Base	Sodium tert-butoxide
Solvent	Anhydrous toluene
Temperature	80-100 °C
Typical Yield	70-90%

Applications in the Synthesis of Bioactive Molecules

The bipiperidine scaffold is a common motif in a variety of biologically active compounds, particularly those targeting the central nervous system (CNS). The rigidity of the bipiperidine core can be advantageous for optimizing ligand-receptor interactions.

Urotensin-II Receptor Antagonists

tert-Butyl [4,4'-bipiperidine]-1-carboxylate has been utilized as a key intermediate in the synthesis of potent and selective antagonists for the Urotensin-II (UT) receptor. The U-II system is implicated in cardiovascular regulation, and its antagonists are being investigated for the treatment of various cardiovascular diseases.[4][5]

CCR5 Receptor Antagonists

The 4-aminopiperidine moiety, which can be derived from the bipiperidine structure, is a key component of some C-C chemokine receptor type 5 (CCR5) antagonists. These antagonists are of significant interest as potential anti-HIV agents.

Potential Role in the Synthesis of Atypical Antipsychotics

While not explicitly detailed in publicly available literature, the structural similarity of the bipiperidine core to fragments of atypical antipsychotics like cariprazine suggests its potential utility in the synthesis of novel CNS agents.[6][7] Cariprazine is a D₂ and D₃ receptor partial agonist used in the treatment of schizophrenia and bipolar disorder.[6] The development of efficient synthetic routes to such complex molecules often relies on versatile intermediates like tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Visualizing the Role of the Intermediate

To better illustrate the synthetic utility of tert-Butyl [4,4'-bipiperidine]-1-carboxylate, the following diagrams, generated using the DOT language, depict its synthesis and subsequent functionalization.

Caption: Synthetic pathway to tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Caption: Functionalization of the intermediate via N-Arylation.

Caption: Role in a typical drug discovery workflow.

Conclusion

tert-Butyl [4,4'-bipiperidine]-1-carboxylate stands out as a highly valuable and versatile chemical intermediate in the field of drug discovery. Its robust synthesis and the ability to undergo selective functionalization make it an essential tool for medicinal chemists. The bipiperidine scaffold it provides is a key structural motif in a range of biologically active molecules, particularly those targeting the central nervous system and other complex disease areas. As the demand for novel therapeutics with improved efficacy and safety profiles continues to grow, the importance of well-designed chemical intermediates like tert-Butyl [4,4'-bipiperidine]-1-carboxylate in accelerating the drug development process cannot be overstated.

References

• 1. N-tert-Butoxycarbonyl-4-piperidone [webbook.nist.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. chembk.com [chembk.com]
• 4. Development of potent and selective small-molecule human Urotensin-II antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Urotensin-II receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medkoo.com [medkoo.com]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis Protocol for tert-Butyl [4,4'-bipiperidine]-1-carboxylate

Application Note:

This document provides a detailed protocol for the synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate, a valuable building block in medicinal chemistry and drug development.[1] The presence of a tert-butoxycarbonyl (Boc) protecting group on one of the piperidine nitrogens allows for selective functionalization of the second piperidine ring, making it a key intermediate in the synthesis of a variety of complex molecules, including those targeting the central nervous system.[1] The protocol outlined below describes a two-step synthesis commencing with the catalytic hydrogenation of 4,4'-bipyridine to form the [4,4'-bipiperidine] core, followed by the selective mono-N-Boc protection of the resulting diamine.

Data Presentation

The following table summarizes the key quantitative data for the two-step synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Step	Reaction	Starting Material	Product	Reagents	Solvent	Typical Yield (%)	Purity (%)
1	Catalytic Hydrogenation	4,4'-Bipyridine	[4,4'-Bipiperidine]	H₂, PtO₂ (Adam's catalyst)	Acetic Acid	85-95	>95
2	N-Boc Protection	[4,4'-Bipiperidine]	tert-Butyl [4,4'-bipiperidine]-1-carboxylate	Di-tert-butyl dicarbonate (Boc₂O), Triethylamine (NEt₃)	Dichloromethane (DCM)	70-85	>98

Experimental Protocols

Step 1: Synthesis of [4,4'-Bipiperidine] via Catalytic Hydrogenation

This procedure describes the reduction of 4,4'-bipyridine to [4,4'-bipiperidine] using platinum(IV) oxide (Adam's catalyst) and hydrogen gas.

Materials:

• 4,4'-Bipyridine

• Platinum(IV) oxide (PtO₂, Adam's catalyst)

• Glacial Acetic Acid

• Methanol

• 10 M Sodium Hydroxide (NaOH) solution

• Dichloromethane (DCM)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Parr Hydrogenation Apparatus or similar high-pressure reactor

Procedure:

• In a high-pressure reactor vessel, dissolve 4,4'-bipyridine (1.0 eq) in glacial acetic acid.

• Add platinum(IV) oxide (Adam's catalyst) to the solution (typically 1-5 mol%).

• Seal the reactor and purge with nitrogen gas, followed by purging with hydrogen gas.

• Pressurize the reactor with hydrogen gas (typically 50-100 psi) and stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by observing the cessation of hydrogen uptake. The reaction is typically complete within 24-48 hours.

• Once the reaction is complete, carefully vent the hydrogen gas and purge the reactor with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the platinum catalyst, washing the filter cake with methanol.

• Concentrate the filtrate under reduced pressure to remove the acetic acid and methanol.

• Dissolve the residue in water and cool in an ice bath. Carefully add 10 M sodium hydroxide solution to basify the mixture to a pH > 12.

• Extract the aqueous layer with dichloromethane (3 x volumes).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield [4,4'-bipiperidine] as a solid.

Step 2: Synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

This procedure describes the mono-N-Boc protection of [4,4'-bipiperidine] using di-tert-butyl dicarbonate.

Materials:

• [4,4'-Bipiperidine] (from Step 1)

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (NEt₃)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Dissolve [4,4'-bipiperidine] (1.0 eq) in dichloromethane.

• Add triethylamine (1.1 eq) to the solution and stir for 10 minutes at room temperature.

• In a separate flask, dissolve di-tert-butyl dicarbonate (1.0 eq) in dichloromethane.

• Slowly add the di-tert-butyl dicarbonate solution dropwise to the stirred solution of [4,4'-bipiperidine] and triethylamine over a period of 1-2 hours at room temperature. The slow addition is crucial to favor mono-protection.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of hexanes and ethyl acetate to afford tert-Butyl [4,4'-bipiperidine]-1-carboxylate as a pure solid.

Visualizations

The following diagram illustrates the two-step synthesis workflow for tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Caption: Synthetic workflow for tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

References

• 1. chemimpex.com [chemimpex.com]

Applications of tert-Butyl [4,4'-bipiperidine]-1-carboxylate in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a versatile heterocyclic building block that has garnered significant attention in medicinal chemistry. Its rigid bicyclic core and the presence of a modifiable secondary amine on one of the piperidine rings, protected as a tert-butoxycarbonyl (Boc) carbamate, make it an attractive scaffold for the synthesis of a diverse range of therapeutic agents. This document provides detailed application notes and protocols for the use of this scaffold, with a particular focus on its application in the development of Signal Transducer and Activator of Transcription 3 (STAT3) inhibitors for oncology.

Application Notes

The [4,4'-bipiperidine] scaffold provides a unique three-dimensional structure that can be exploited to achieve specific interactions with biological targets. The Boc-protected nitrogen allows for selective functionalization of the second piperidine ring, while the deprotection of the Boc group offers a site for further chemical modification. This bifunctional nature is a key advantage in the design of molecules that can span across binding sites or interact with multiple components of a biological system.

A prominent application of tert-butyl [4,4'-bipiperidine]-1-carboxylate is in the synthesis of potent and selective STAT3 inhibitors. STAT3 is a transcription factor that is constitutively activated in a wide variety of human cancers, playing a crucial role in tumor cell proliferation, survival, metastasis, and angiogenesis. Inhibition of the STAT3 signaling pathway has therefore emerged as a promising strategy for cancer therapy.

Derivatives of tert-butyl [4,4'-bipiperidine]-1-carboxylate, such as BP-1-102, have been shown to bind to the SH2 domain of STAT3, preventing its dimerization, a critical step for its activation and nuclear translocation. This inhibition of STAT3 signaling leads to the downregulation of STAT3 target genes involved in oncogenesis.

Quantitative Data for Bipiperidine-Based STAT3 Inhibitors

The following table summarizes the in vitro biological activity of representative STAT3 inhibitors incorporating the [4,4'-bipiperidine] scaffold.

Compound ID	Structure	Target	Assay	IC50 / Kd	Cell Line	Reference
BP-1-102	2-Hydroxy-5-(1-(piperidin-4-yl)piperidin-4-yl)-N-(pentafluorophenyl)benzamide	STAT3	DNA-binding activity	IC50: 6.8 µM	-	[1][2][3]
STAT3	Binding affinity	Kd: 504 nM	-	[1][3]
Analog 6	N-(2,3-difluoro-4-((trifluoromethyl)thio)phenyl)-2-hydroxy-5-(1-(piperidin-4-yl)piperidin-4-yl)benzamide	STAT3	Cytotoxicity	IC50: ~5 µM	MDA-MB-231	[4][5]
Analog 14	N-(4-((3,5-bis(trifluoromethyl)benzyl)oxy)phenyl)-2-hydroxy-5-(1-(piperidin-4-yl)piperidin-4-yl)benzamide	STAT3	Cytotoxicity	IC50: ~10 µM	MDA-MB-231	[4][5]

Experimental Protocols

Protocol 1: Synthesis of tert-Butyl 4-(1-(4-carbamoylphenyl)piperidin-4-yl)piperidine-1-carboxylate (A Key Intermediate)

This protocol describes the synthesis of a key intermediate for the elaboration into STAT3 inhibitors.

Materials:

• tert-Butyl [4,4'-bipiperidine]-1-carboxylate

• 4-fluorobenzonitrile

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (DMSO)

• Water

• Ethyl acetate

• Brine

Procedure:

• To a solution of tert-butyl [4,4'-bipiperidine]-1-carboxylate (1.0 eq) in DMSO, add 4-fluorobenzonitrile (1.1 eq) and K₂CO₃ (2.0 eq).

• Heat the reaction mixture to 120 °C and stir for 16 hours.

• Cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford tert-butyl 4-(1-(4-cyanophenyl)piperidin-4-yl)piperidine-1-carboxylate.

• Hydrolyze the nitrile group to a carboxamide under standard conditions (e.g., using potassium carbonate and hydrogen peroxide in DMSO) to yield the title compound.

Protocol 2: General Procedure for the Synthesis of BP-1-102 Analogs

This protocol outlines the general synthetic route to STAT3 inhibitors like BP-1-102 starting from the Boc-protected bipiperidine scaffold.

Step 1: Deprotection of the Boc Group

• Dissolve tert-butyl 4-(1-(aryl/heteroaryl)piperidin-4-yl)piperidine-1-carboxylate in a suitable solvent such as dichloromethane (DCM) or 1,4-dioxane.

• Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in dioxane.

• Stir the reaction mixture at room temperature for 1-4 hours until the deprotection is complete (monitored by TLC or LC-MS).

• Remove the solvent and excess acid under reduced pressure to obtain the corresponding amine salt.

Step 2: Amide Coupling

• To a solution of the deprotected bipiperidine amine salt (1.0 eq) and a substituted salicylic acid derivative (1.1 eq) in a suitable solvent like dimethylformamide (DMF), add a coupling agent such as HATU (1.2 eq) or EDC/HOBt (1.2 eq each).

• Add a base, such as N,N-diisopropylethylamine (DIPEA) (3.0 eq), to the reaction mixture.

• Stir the reaction at room temperature for 12-24 hours.

• Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or preparative HPLC to obtain the final STAT3 inhibitor.

Visualizations

Caption: STAT3 Signaling Pathway and Inhibition by Bipiperidine Derivatives.

Caption: General Synthetic Workflow for Bipiperidine-Based STAT3 Inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Design, synthesis, and in vitro evaluation of BP-1-102 analogs with modified hydrophobic fragments for STAT3 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. Design, synthesis, and in vitro evaluation of BP-1-102 analogs with modified hydrophobic fragments for STAT3 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of tert-Butyl [4,4'-bipiperidine]-1-carboxylate in PROTAC Linker Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality designed to hijack the cell's native protein degradation machinery, the ubiquitin-proteasome system, to selectively eliminate disease-causing proteins. These heterobifunctional molecules are comprised of three key components: a ligand that binds to a target protein of interest (POI), a second ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two. The linker is a critical determinant of a PROTAC's efficacy, influencing its physicochemical properties, cell permeability, and the stability of the ternary complex formed between the POI and the E3 ligase.

The incorporation of rigid cyclic moieties, such as piperidine and bipiperidine scaffolds, into PROTAC linkers has gained significant attention. These structures can reduce the flexibility of the linker, which may pre-organize the PROTAC into a conformation favorable for ternary complex formation. tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a commercially available building block that serves as a valuable precursor for the synthesis of such rigid linkers. The bipiperidine motif provides a defined spatial orientation between the two ends of the PROTAC, while the tert-butoxycarbonyl (Boc) protecting group allows for controlled, stepwise synthesis.

This document provides detailed application notes and representative protocols for the incorporation of tert-Butyl [4,4'-bipiperidine]-1-carboxylate into PROTAC linkers.

Signaling Pathways and Experimental Workflows

The design and synthesis of a PROTAC is a modular process that involves the strategic connection of a warhead (POI ligand), a linker, and an E3 ligase ligand. The following diagrams illustrate the general logic of PROTAC action and a typical synthetic workflow.

tert-Butyl [4,4'-bipiperidine]-1-carboxylate: A Versatile Scaffold for Advanced Drug Discovery

Introduction

tert-Butyl [4,4'-bipiperidine]-1-carboxylate has emerged as a critical building block in modern medicinal chemistry, offering a rigid and versatile scaffold for the synthesis of complex therapeutic agents. Its unique structural features, including a Boc-protected nitrogen for controlled derivatization and a secondary amine on the second piperidine ring for further functionalization, make it an attractive starting material for creating diverse chemical libraries. This document provides detailed application notes and protocols for the use of tert-Butyl [4,4'-bipiperidine]-1-carboxylate in drug discovery, with a particular focus on its incorporation into Proteolysis Targeting Chimeras (PROTACs) for the degradation of the KRAS oncoprotein.

Applications in Drug Discovery

The 4,4'-bipiperidine motif is a privileged structure in medicinal chemistry, known to impart favorable pharmacokinetic properties and to serve as a rigid spacer for positioning pharmacophoric elements.[1] tert-Butyl [4,4'-bipiperidine]-1-carboxylate (CAS 171049-35-7) is particularly valuable as a linker component in the development of PROTACs.[2][3][4] PROTACs are bifunctional molecules that induce the degradation of a target protein by recruiting an E3 ubiquitin ligase.[2][3][4][5]

A significant application of this building block is in the synthesis of KRAS-targeting PROTACs.[2][3][4] The KRAS protein is a key signaling node, and its mutations are implicated in a variety of cancers.[2][5] The bipiperidine scaffold serves as a robust linker to connect a KRAS-binding moiety to a ligand for an E3 ligase, facilitating the ubiquitination and subsequent proteasomal degradation of the KRAS protein.[2][3][4]

Experimental Protocols

The following protocols describe the key synthetic transformations involving tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Protocol 1: N-Alkylation of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

This protocol details the nucleophilic substitution reaction to append a functionalized moiety to the secondary amine of the bipiperidine scaffold. This is a crucial step in the assembly of PROTACs where the building block is connected to the E3 ligase ligand.

Materials:

• tert-Butyl [4,4'-bipiperidine]-1-carboxylate

• 2,5-Dichloropyrazine

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• 1-Methyl-pyrrolidin-2-one (NMP)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of tert-Butyl [4,4'-bipiperidine]-1-carboxylate in NMP, add 2,5-dichloropyrazine and DBU.

• Heat the reaction mixture to 110°C and stir for 1 hour.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with EtOAc.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield tert-butyl 1'-(6-chloropyrazin-2-yl)-[4,4'-bipiperidine]-1-carboxylate.

Protocol 2: Boc-Deprotection

This protocol describes the removal of the tert-butoxycarbonyl (Boc) protecting group to liberate the secondary amine for further derivatization, for instance, to connect the linker to the target protein binding moiety.

Materials:

• Boc-protected bipiperidine derivative (from Protocol 1)

• 4M HCl in 1,4-dioxane

• Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the Boc-protected bipiperidine derivative in DCM.

• Add 4M HCl in 1,4-dioxane to the solution.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a saturated sodium bicarbonate solution.

• Extract the product with DCM.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to yield the deprotected bipiperidine derivative.

Quantitative Data

While specific quantitative data for compounds directly synthesized from tert-Butyl [4,4'-bipiperidine]-1-carboxylate is limited in the public domain, related structures with the bipiperidine core have shown significant biological activity. For instance, in a series of M1 allosteric agonists, a derivative containing a 1,4'-bipiperidine core displayed an EC₅₀ of >50 μM. More complex derivatives within the same series showed much higher potency, indicating the importance of the substitutions on the core scaffold.

Compound ID	Target	Assay	Result
Related Bipiperidine Analog	M1 Muscarinic Receptor	Functional Activity	EC₅₀ > 50 μM

Visualizations

Signaling Pathway: KRAS and its Role in Cancer

The following diagram illustrates the central role of KRAS in cell signaling pathways that drive cell proliferation and survival. PROTACs synthesized using the tert-Butyl [4,4'-bipiperidine]-1-carboxylate building block aim to degrade KRAS, thereby inhibiting these oncogenic signals.

Caption: The KRAS signaling pathway and the mechanism of action of a KRAS-targeting PROTAC.

Experimental Workflow: Synthesis of a PROTAC Linker Intermediate

This diagram outlines the synthetic workflow for the preparation of a key intermediate for PROTAC synthesis using tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Caption: Synthetic workflow for the preparation of a PROTAC linker intermediate.

Conclusion

tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a valuable and versatile building block in drug discovery. Its rigid structure and bifunctional nature make it an ideal component for the construction of complex molecules, particularly as a linker in targeted protein degraders like PROTACs. The provided protocols offer a foundation for the synthesis of novel therapeutics, and the application in KRAS degradation highlights its potential in developing next-generation cancer therapies.

References

• 1. patents.justia.com [patents.justia.com]
• 2. US20240247000A1 - KRAS G12D Proteolysis Targeting Chimeras - Google Patents [patents.google.com]
• 3. WO2025076044A1 - Kras proteolysis targeting chimeras - Google Patents [patents.google.com]
• 4. WO2024263586A1 - Kras proteolysis targeting chimeras - Google Patents [patents.google.com]
• 5. WO2023099620A1 - Kras degrading compounds comprising annulated 2-amino-3-cyano thiophenes - Google Patents [patents.google.com]

Application Notes and Protocols for Reductive Amination of N-Boc-Piperidone Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of N-substituted 4-aminopiperidine derivatives via reductive amination of N-Boc-4-piperidone. This versatile reaction is a cornerstone in medicinal chemistry for the generation of diverse compound libraries targeting a range of biological pathways. This document outlines procedures using common reducing agents, summarizes quantitative data, and illustrates relevant biological signaling pathways.

Introduction

The 4-aminopiperidine scaffold is a privileged structure in drug discovery, appearing in a multitude of biologically active compounds.[1][2] Reductive amination of N-Boc-4-piperidone is a robust and widely used method for accessing derivatives of this scaffold. The reaction proceeds through the formation of an iminium ion intermediate from the ketone and an amine, which is subsequently reduced in situ by a hydride-based reducing agent. The choice of reducing agent is critical for the success of the reaction, with milder reagents often preferred to avoid reduction of the starting ketone.[3]

The resulting N-substituted 4-aminopiperidine derivatives have shown a broad spectrum of pharmacological activities, including the modulation of N-type calcium channels, inhibition of hepatitis C virus (HCV) assembly, and anticancer effects through various signaling pathways.[1][4][5]

Comparative Analysis of Reducing Agents

The selection of the reducing agent is a crucial parameter in reductive amination, influencing reaction efficiency, substrate scope, and safety. Sodium triacetoxyborohydride (STAB) and sodium cyanoborohydride (NaBH₃CN) are the most commonly employed reagents for this transformation.

Reducing Agent	Abbreviation	Key Characteristics	Common Solvents	Typical Yields
Sodium Triacetoxyborohydride	STAB, NaBH(OAc)₃	Mild and selective, tolerates a wide range of functional groups, less toxic than NaBH₃CN.[6][7]	Dichloromethane (DCM), 1,2-Dichloroethane (DCE)[3][7]	75-95%[6][8]
Sodium Cyanoborohydride	NaBH₃CN	Selective for iminium ions over ketones, allowing for one-pot reactions.[9][10] Highly toxic, and can generate HCN gas under acidic conditions.[9]	Methanol (MeOH)[3][10]	70-85%[11]
Sodium Borohydride	NaBH₄	Potent and cost-effective, but less selective. Often requires a two-step procedure (imine formation followed by reduction).[10][12]	Methanol (MeOH), Ethanol (EtOH)[10]	Variable, depends on procedure

Experimental Protocols

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

This protocol is generally preferred due to its mild reaction conditions and the use of a less toxic reducing agent.

Materials:

• N-Boc-4-piperidone

• Primary or secondary amine (e.g., aniline, benzylamine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Acetic acid (optional, catalytic)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of N-Boc-4-piperidone (1.0 eq) and the desired amine (1.0-1.2 eq) in DCE or DCM (approximately 0.1-0.2 M), add sodium triacetoxyborohydride (1.2-1.5 eq) in one portion at room temperature.[3] For less reactive amines, a catalytic amount of acetic acid (e.g., 0.1 eq) can be added to the initial mixture to facilitate iminium ion formation.[13]

• Stir the reaction mixture at room temperature for 2 to 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-substituted-4-amino-N-Boc-piperidine derivative.

Expected Yield: 75-95%[6][8]

Protocol 2: Reductive Amination using Sodium Cyanoborohydride (NaBH₃CN)

This protocol is also highly effective but requires caution due to the toxicity of the reagent.

Materials:

• N-Boc-4-piperidone

• Primary or secondary amine (e.g., aniline, benzylamine)

• Sodium cyanoborohydride (NaBH₃CN)

• Methanol (MeOH)

• Acetic acid

• Water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve N-Boc-4-piperidone (1.0 eq) and the amine (1.1 eq) in methanol (approximately 0.1-0.2 M).[3]

• Adjust the pH of the solution to approximately 6-7 by the addition of glacial acetic acid.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium cyanoborohydride (1.5 eq) portion-wise, maintaining the temperature at 0 °C. Caution: Ensure the reaction mixture remains near neutral pH to avoid the liberation of toxic HCN gas.

• Allow the reaction to warm to room temperature and stir for 12 to 24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, carefully quench the reaction by the slow addition of water, followed by a saturated aqueous solution of NaHCO₃.

• Extract the mixture with an appropriate organic solvent (e.g., ethyl acetate or DCM).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Expected Yield: 70-85%[11]

Experimental Workflow and Reaction Mechanism

The reductive amination of N-Boc-4-piperidone is a sequential process involving iminium ion formation and subsequent reduction.

References

• 1. Design, synthesis, and preliminary pharmacological evaluation of 4-aminopiperidine derivatives as N-type calcium channel blockers active on pain and neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4-Aminopiperidine derivatives as a new class of potent cognition enhancing drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Sodium triacetoxyborohydride [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. One of the reductants for reductive amination: sodium cyanoborohydride_Chemicalbook [chemicalbook.com]
• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 11. soc.chim.it [soc.chim.it]
• 12. benchchem.com [benchchem.com]
• 13. US7115634B2 - 4-aminopiperidine and their use as a medicine - Google Patents [patents.google.com]

HPLC method for purity analysis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

An HPLC Method for Purity Analysis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those containing a bipiperidine moiety which can impart desirable pharmacological properties. The purity of this building block is critical to ensure the quality, efficacy, and safety of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) is a robust and widely used technique for assessing the purity of such non-volatile, thermally labile compounds.[1] This application note details a reversed-phase HPLC (RP-HPLC) method for the purity analysis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate, allowing for the separation and quantification of the main component from its potential process-related impurities and degradation products.

Principle of Analysis

Reversed-phase HPLC separates compounds based on their hydrophobicity.[2] A non-polar stationary phase (typically a C18 column) is used with a polar mobile phase. Less polar compounds, like the Boc-protected bipiperidine, will have a stronger interaction with the stationary phase and thus a longer retention time, while more polar impurities will elute earlier. Detection is achieved using a UV detector at a low wavelength, as the tert-butoxycarbonyl (Boc) group provides some UV absorbance.

Experimental Protocol

This section provides the detailed methodology for the purity analysis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Materials and Reagents

• Sample: tert-Butyl [4,4'-bipiperidine]-1-carboxylate

• Mobile Phase A: 0.1% Phosphoric Acid in Water

• Mobile Phase B: 0.1% Phosphoric Acid in Acetonitrile

• Diluent: 50:50 mixture of Acetonitrile and Water

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The chromatographic conditions are summarized in the table below.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Phosphoric Acid in Water
Mobile Phase B	0.1% Phosphoric Acid in Acetonitrile
Gradient Program	See Table 2
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	210 nm
Injection Volume	10 µL
Run Time	30 minutes

Table 1: HPLC Chromatographic Conditions

Gradient Elution Program

A gradient elution is employed to ensure the separation of impurities with a wide range of polarities.

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
20.0	10	90
25.0	10	90
25.1	90	10
30.0	90	10

Table 2: Gradient Elution Program

Sample and Standard Preparation

• Standard Preparation: Accurately weigh approximately 10 mg of tert-Butyl [4,4'-bipiperidine]-1-carboxylate reference standard into a 10 mL volumetric flask. Dissolve and dilute to the mark with the diluent to obtain a final concentration of about 1.0 mg/mL.

• Sample Preparation: Prepare the sample in the same manner as the standard, using the same concentration.

Data Presentation and Results

The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks in the chromatogram.

Peak Name	Retention Time (min)	Area (%)
Impurity 1 (e.g., 4,4'-bipiperidine)	4.5	0.15
Impurity 2 (e.g., Starting Material)	8.2	0.20
tert-Butyl [4,4'-bipiperidine]-1-carboxylate	15.8	99.55
Unknown Impurity	17.1	0.10

Table 3: Example Purity Analysis Data

Experimental Workflow and Diagrams

The overall workflow for the purity analysis is depicted in the following diagram.

Caption: Experimental workflow for HPLC purity analysis.

Conclusion

The described RP-HPLC method is demonstrated to be suitable for the purity analysis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate. The method is specific, allowing for the separation of the main compound from its potential impurities. This application note provides a comprehensive protocol that can be readily implemented in a quality control laboratory for the routine analysis of this important pharmaceutical intermediate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Boc-Deprotection of [4,4'-Bipiperidine] Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tert-butyloxycarbonyl (Boc) group is a cornerstone in modern organic synthesis, particularly in the construction of complex nitrogen-containing molecules for pharmaceutical development. Its widespread use stems from its stability under a variety of reaction conditions and its facile removal under acidic conditions. For derivatives of [4,4'-bipiperidine], a scaffold of significant interest in medicinal chemistry, efficient and reliable Boc-deprotection is a critical step in the synthetic pathway towards novel therapeutic agents.

This document provides detailed protocols for the acidic removal of the Boc protecting group from [4,4'-bipiperidine] derivatives, focusing on the two most common and effective methods: Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) and Hydrochloric Acid (HCl) in Dioxane. These protocols are designed to be a practical resource for researchers in both academic and industrial settings.

Mechanism of Acidic Boc-Deprotection

The deprotection of a Boc-protected amine is an acid-catalyzed process. The reaction proceeds through the protonation of the carbamate oxygen, which weakens the tert-butyl-oxygen bond. This leads to the formation of a stable tert-butyl cation and an unstable carbamic acid intermediate. The carbamic acid readily decarboxylates to yield the free amine, which is then protonated by the acid to form the corresponding amine salt.

Caption: Mechanism of Acid-Catalyzed Boc-Deprotection.

Comparative Data of Deprotection Methods

The choice of deprotection conditions can significantly impact reaction efficiency, yield, and purity of the final product. The following table summarizes typical reaction parameters for the two primary methods.

Method	Reagent(s)	Solvent	Temperature	Time	Typical Yield	Notes
Method A: TFA/DCM	Trifluoroacetic Acid (TFA)	Dichloromethane (DCM)	0 °C to Room Temp.	1 - 4 hours	>90%	A common and highly effective method. TFA is volatile and corrosive, requiring careful handling.[1]
Method B: HCl/Dioxane	4M Hydrochloric Acid (HCl) in Dioxane	Dioxane / Methanol	Room Temp.	2 - 24 hours	>90%	Often results in the precipitation of the hydrochloride salt, which can simplify purification.[2][3]

Experimental Protocols

General Experimental Workflow

The following diagram outlines the general workflow for the Boc-deprotection of a [4,4'-bipiperidine] derivative.

Caption: General Workflow for Boc-Deprotection.

Protocol 1: Boc-Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This protocol is a robust and widely used method for the cleavage of the Boc group.[1]

Materials:

• N-Boc protected [4,4'-bipiperidine] derivative

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• Dissolution: Dissolve the N-Boc protected [4,4'-bipiperidine] derivative (1.0 equiv.) in anhydrous DCM (approximately 0.1–0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Acid Addition: Slowly add TFA (5-10 equiv.) to the stirred solution. Caution: TFA is highly corrosive. Handle in a fume hood with appropriate personal protective equipment.

• Reaction: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 1-4 hours.[1]

• Work-up:

  • Once the reaction is complete, concentrate the mixture under reduced pressure using a rotary evaporator to remove the DCM and excess TFA.

  • To ensure complete removal of residual TFA, the residue can be co-evaporated with toluene.[1]

• Neutralization (optional, to obtain the free amine):

  • Dissolve the residue in DCM and transfer to a separatory funnel.

  • Carefully add saturated aqueous NaHCO₃ solution to neutralize the excess acid. Caution: CO₂ evolution may cause pressure buildup.

  • Separate the organic layer.

• Extraction and Drying:

  • Extract the aqueous layer with DCM (2 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄.

• Isolation: Filter the drying agent and concentrate the filtrate under reduced pressure to yield the deprotected [4,4'-bipiperidine] derivative.

• Purification: If necessary, the product can be further purified by column chromatography on silica gel or by recrystallization.

Protocol 2: Boc-Deprotection using Hydrochloric Acid (HCl) in Dioxane

This method is an excellent alternative to TFA and often provides the product as a hydrochloride salt, which can be advantageous for purification and handling.[2][3]

Materials:

• N-Boc protected [4,4'-bipiperidine] derivative

• 4M HCl in 1,4-dioxane

• 1,4-Dioxane or Methanol (anhydrous)

• Diethyl ether

• Round-bottom flask

• Magnetic stirrer

• Buchner funnel and filter paper

Procedure:

• Dissolution: Dissolve the N-Boc protected [4,4'-bipiperidine] derivative (1.0 equiv.) in a minimal amount of anhydrous dioxane or methanol in a round-bottom flask with a magnetic stir bar.

• Acid Addition: To the stirred solution, add 4M HCl in dioxane (3-5 equiv.) at room temperature.

• Reaction: Stir the reaction mixture at room temperature. The reaction progress can be monitored by TLC or LC-MS. In many cases, the hydrochloride salt of the deprotected product will precipitate out of the solution. The reaction is typically complete within 2-24 hours.[2]

• Isolation:

  • If precipitation occurs: Collect the solid product by vacuum filtration. Wash the precipitate with cold diethyl ether and dry under vacuum.

  • If no precipitation occurs: Concentrate the reaction mixture under reduced pressure. Add diethyl ether to the residue to induce precipitation of the hydrochloride salt. Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum.

• Conversion to Free Amine (optional):

  • The isolated hydrochloride salt can be converted to the free amine by dissolving it in water and basifying with a suitable base (e.g., NaOH, Na₂CO₃) followed by extraction with an organic solvent (e.g., DCM, ethyl acetate).

Troubleshooting and Considerations

The following diagram illustrates a decision-making process for troubleshooting common issues during Boc-deprotection.

Caption: Troubleshooting Incomplete Boc-Deprotection.

Key Considerations:

• Substrate Solubility: Ensure the starting material is fully dissolved in the reaction solvent. A co-solvent may be necessary in some cases.

• Acid-Sensitive Functional Groups: If other acid-labile groups are present in the molecule, careful selection of the deprotection method and conditions is crucial to avoid undesired side reactions. Milder conditions (e.g., lower temperature, shorter reaction time) may be required.

• Work-up Procedure: The choice of work-up will depend on the properties of the deprotected product and whether the free amine or the salt is desired. The hydrochloride salt is often a crystalline solid that is easier to handle and purify than the free amine, which may be an oil.

• Scavengers: For substrates that are sensitive to the tert-butyl cation generated during the reaction, a scavenger such as anisole or triethylsilane can be added to the reaction mixture.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Boc Deprotection - HCl [commonorganicchemistry.com]
• 3. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tert-Butyl [4,4'-Bipiperidine]-1-carboxylate in the Synthesis of Novel Therapeutic Agents

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of tert-butyl [4,4'-bipiperidine]-1-carboxylate and its structural analogs as key intermediates in the synthesis of novel therapeutic agents. The following sections detail the synthesis of Ribociclib, a selective cyclin-dependent kinase 4/6 (CDK4/6) inhibitor used in the treatment of breast cancer. While not a direct utilization of tert-butyl [4,4'-bipiperidine]-1-carboxylate, the synthesis of Ribociclib employs a structurally related piperazine intermediate, tert-butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate, highlighting the utility of the Boc-protected piperidine/piperazine scaffold in medicinal chemistry.

Application 1: Synthesis of Ribociclib, a CDK4/6 Inhibitor

Ribociclib (Kisqali®) is an orally bioavailable small molecule inhibitor of CDK4 and CDK6, which are key regulators of the cell cycle.[1] Its synthesis involves the coupling of a pyrrolo[2,3-d]pyrimidine core with a Boc-protected aminopyridinyl-piperazine side chain.

Experimental Protocols

Protocol 1: Synthesis of 2-chloro-7-cyclopentyl-N,N-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxamide (Intermediate A)

This protocol describes the synthesis of a key pyrrolo[2,3-d]pyrimidine intermediate required for the synthesis of Ribociclib.[2][3]

Materials:

• 2-chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid

• N,N-dimethylformamide (DMF)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI)

• Dimethylamine solution in THF (2.0 M)

• Triethylamine

• Ethyl acetate

• Water

• Brine

• Anhydrous sodium sulfate

• Dichloromethane

• Methanol

Procedure:

• To a three-necked flask, add 2-chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid (26.57 g, 100 mmol) and N,N-dimethylformamide (133 mL).[3]

• Cool the mixture to 0-5 °C with stirring.[3]

• Add EDCI (23.00 g, 120 mmol) and a 2.0 M solution of dimethylamine in THF (75 mL, 150 mmol).[3]

• Add triethylamine (20.24 g, 200 mmol) dropwise to the reaction mixture.[3]

• Allow the mixture to stir at 20-25 °C for 6-8 hours.[3]

• Upon completion of the reaction, extract the mixture three times with ethyl acetate (133 mL each).[3]

• Combine the organic phases and wash sequentially with water (twice) and brine (once).[3]

• Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced pressure.[3]

• Purify the crude product by column chromatography using a mixture of dichloromethane and methanol as the eluent to obtain 2-chloro-7-cyclopentyl-N,N-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxamide.[3]

Quantitative Data:

Reactant	Molecular Weight ( g/mol )	Amount (g)	Moles (mmol)
2-chloro-7-cyclopentyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid	265.71	26.57	100
EDCI	191.70	23.00	120
Dimethylamine (2.0 M in THF)	45.08	-	150
Triethylamine	101.19	20.24	200
Product	292.76	26.93	92
Yield (%)	92%

Protocol 2: Synthesis of tert-Butyl 4-[6-[[7-cyclopentyl-6-(dimethylcarbamoyl)pyrrolo[2,3-d]pyrimidin-2-yl]amino]-3-pyridyl]piperazine-1-carboxylate (Boc-Ribociclib)

This protocol outlines the coupling of Intermediate A with a Boc-protected piperazine derivative.[4]

Materials:

• 2-chloro-7-cyclopentyl-N,N-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxamide (Intermediate A)

• 4-(6-amino-pyridin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester

• Lithium hexamethyldisilazide (LiHMDS) (1M solution in THF)

• Toluene

Procedure:

• In a reaction vessel, dissolve 2-chloro-7-cyclopentyl-N,N-dimethyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxamide (Intermediate A) and 4-(6-amino-pyridin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester in toluene.[4]

• Add a 1M solution of lithium hexamethyldisilazide (LiHMDS) in THF to the mixture.[4]

• Stir the reaction mixture at an appropriate temperature until the reaction is complete (monitor by TLC or LC-MS).

• Upon completion, quench the reaction and work up to isolate the crude product.

• Purify the crude product to obtain tert-butyl 4-[6-[[7-cyclopentyl-6-(dimethylcarbamoyl)pyrrolo[2,3-d]pyrimidin-2-yl]amino]-3-pyridyl]piperazine-1-carboxylate.[4]

Quantitative Data:

Reactant	Purity by HPLC	Yield (%)
tert-butyl 4-[6-[[7-cyclopentyl-6-(dimethylcarbamoyl)pyrrolo[2,3-d]pyrimidin-2-yl]amino]-3-pyridyl]piperazine-1-carboxylate	>98.0%	>80%

Protocol 3: Synthesis of Ribociclib

This protocol describes the final deprotection step to yield Ribociclib.[4]

Materials:

• tert-butyl 4-[6-[[7-cyclopentyl-6-(dimethylcarbamoyl)pyrrolo[2,3-d]pyrimidin-2-yl]amino]-3-pyridyl]piperazine-1-carboxylate (Boc-Ribociclib)

• Aqueous hydrochloric acid

• Methanol or Isopropyl alcohol for purification

Procedure:

• Treat the Boc-Ribociclib with aqueous hydrochloric acid.[4]

• Stir the reaction until the deprotection is complete (monitor by TLC or LC-MS).

• Neutralize the reaction mixture and extract the product.

• Purify the crude Ribociclib by recrystallization from methanol or isopropyl alcohol.[4]

Signaling Pathway and Mechanism of Action

Ribociclib functions by inhibiting the activity of cyclin-dependent kinases 4 and 6 (CDK4/6). In hormone receptor-positive (HR+) breast cancer, estrogen receptor (ER) signaling promotes the expression of Cyclin D1. Cyclin D1 then complexes with and activates CDK4/6. The active Cyclin D1-CDK4/6 complex phosphorylates the retinoblastoma protein (Rb), leading to its inactivation. This allows for the release of the E2F transcription factor, which in turn promotes the transcription of genes required for the cell to transition from the G1 to the S phase of the cell cycle, leading to cell proliferation. Ribociclib selectively inhibits CDK4/6, thereby preventing the phosphorylation of Rb and causing cell cycle arrest at the G1/S checkpoint.[1][5][6]

Caption: CDK4/6 Signaling Pathway and the Mechanism of Action of Ribociclib.

Experimental Workflow

The overall workflow for the synthesis of Ribociclib is depicted below.

References

• 1. Cyclin-Dependent Kinases 4/6 Inhibitors in Breast Cancer: Current Status, Resistance, and Combination Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-Chloro-7-cyclopentyl-N,N-dimethyl-H-pyrrolo[2,3-d]pyrimidine-6-carboxamide synthesis - chemicalbook [chemicalbook.com]
• 3. 2-Chloro-7-cyclopentyl-N,N-dimethyl-H-pyrrolo[2,3-d]pyrimidine-6-carboxamide | 1211443-61-6 [chemicalbook.com]
• 4. US20210122754A1 - An improved process for the preparation of ribociclib succinate and its novel crystalline forms thereof - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. What is the mechanism of action of Ribociclib Succinate? [synapse.patsnap.com]

Application Notes and Protocols for tert-Butyl [4,4'-bipiperidine]-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the safe handling, storage, and use of tert-Butyl [4,4'-bipiperidine]-1-carboxylate, a key intermediate in pharmaceutical synthesis. The following protocols and data are intended to ensure the integrity of the compound and the safety of laboratory personnel.

Physicochemical and Safety Data

Quantitative data for tert-Butyl [4,4'-bipiperidine]-1-carboxylate are summarized below, providing a clear reference for its physical properties and hazard information.

Table 1: Physical and Chemical Properties

Property	Value
CAS Number	171049-35-7
Molecular Formula	C₁₅H₂₈N₂O₂
Molar Mass	268.39 g/mol [1]
Density	1.028 g/cm³[1]
Boiling Point	363°C[1]
Flash Point	173°C[1]
Appearance	Solid

Table 2: Safety and Hazard Information

Hazard Statement	Code	Description
Harmful if swallowed	H302	Indicates that acute oral toxicity may occur.
Causes skin irritation	H315	Can cause redness, itching, or inflammation upon skin contact.
Causes serious eye irritation	H319	May cause significant eye irritation, redness, or damage.
May cause respiratory irritation	H335	Inhalation of dust may irritate the respiratory tract.

Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to maintain the stability of the compound and to prevent exposure.

Personal Protective Equipment (PPE)

All handling of tert-Butyl [4,4'-bipiperidine]-1-carboxylate should be performed with appropriate PPE. This includes, but is not limited to:

• Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected before use and disposed of properly after handling the compound.

• Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.

• Lab Coat: A standard laboratory coat should be worn to protect from skin exposure.

• Respiratory Protection: In cases of potential dust generation or inadequate ventilation, a NIOSH-approved respirator is recommended.

Handling Procedures

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

• Avoid the formation of dust and aerosols during handling.

• Prevent contact with skin, eyes, and clothing.

• Wash hands thoroughly after handling the compound.

• Do not eat, drink, or smoke in the laboratory.

Storage Conditions

Proper storage is essential to ensure the long-term stability of the compound.

• Temperature: Store in a cool, dry, and dark place. Recommended storage temperature is between 2-8°C.

• Container: Keep the container tightly sealed to prevent moisture absorption and contamination.

• Incompatible Materials: Store away from strong oxidizing agents and strong acids.

The following workflow diagram illustrates the key steps for safe handling and storage.

Caption: Workflow for the safe handling and storage of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Experimental Protocol: N-Alkylation of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

This protocol describes a general procedure for the N-alkylation of the secondary amine in tert-Butyl [4,4'-bipiperidine]-1-carboxylate, a common reaction in the synthesis of more complex drug candidates. This compound serves as a versatile building block in medicinal chemistry.

Materials and Reagents

• tert-Butyl [4,4'-bipiperidine]-1-carboxylate

• Alkyl halide (e.g., benzyl bromide)

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous acetonitrile (CH₃CN)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• Appropriate eluent for TLC (e.g., ethyl acetate/hexanes mixture)

Procedure

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add tert-Butyl [4,4'-bipiperidine]-1-carboxylate (1.0 eq.).

• Add anhydrous acetonitrile to dissolve the starting material.

• Add anhydrous potassium carbonate (2.0-3.0 eq.) to the mixture.

• While stirring, add the alkyl halide (1.1-1.2 eq.) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Once the reaction is complete (typically indicated by the disappearance of the starting material), cool the mixture to room temperature.

• Filter the solid potassium carbonate and wash it with a small amount of acetonitrile or DCM.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Dissolve the residue in DCM and transfer it to a separatory funnel.

• Wash the organic layer with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography on silica gel, if necessary.

The following diagram outlines the experimental workflow for the N-alkylation reaction.

Caption: A streamlined workflow for the N-alkylation of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

First Aid Measures

In case of exposure, follow these first aid guidelines:

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.

• Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Considerations

Dispose of tert-Butyl [4,4'-bipiperidine]-1-carboxylate and its containers in accordance with local, regional, and national regulations. The material should be disposed of by a licensed chemical disposal company. Do not allow the chemical to enter drains or waterways.

References

• 1. chembk.com [chembk.com]

Application Notes & Protocols: tert-Butyl [4,4'-bipiperidine]-1-carboxylate as a Versatile Intermediate for Novel Fentanyl Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of tert-Butyl [4,4'-bipiperidine]-1-carboxylate as a key intermediate in the synthesis of novel fentanyl analogs. The protocols detailed below are based on established synthetic methodologies for opioid analgesics and are intended to guide researchers in the exploration of new chemical entities with potential therapeutic applications.

Introduction

Fentanyl and its analogs are a class of potent synthetic opioids that act primarily as agonists at the µ-opioid receptor. Their rigid 4-anilidopiperidine scaffold is a crucial pharmacophore for their analgesic activity. The modification of this core structure has been a key strategy in the development of new analgesics with altered potency, duration of action, and side-effect profiles. tert-Butyl [4,4'-bipiperidine]-1-carboxylate offers a unique starting point for the synthesis of novel fentanyl analogs, introducing a second piperidine ring that can be functionalized to modulate the compound's physicochemical and pharmacological properties. This document outlines a proposed synthetic route to a novel bipiperidine-containing fentanyl analog and details the experimental protocols for its preparation.

Proposed Synthetic Pathway

The proposed synthesis of a novel fentanyl analog from tert-Butyl [4,4'-bipiperidine]-1-carboxylate involves a three-step sequence:

• Reductive Amination: Introduction of an aniline moiety to the 4-position of the unprotected piperidine ring.

• N-Acylation: Acylation of the newly introduced anilino nitrogen with a suitable acylating agent, such as propionyl chloride.

• Deprotection and N-Alkylation: Removal of the Boc protecting group followed by alkylation of the second piperidine nitrogen to introduce various substituents.

This pathway allows for the creation of a library of diverse analogs by varying the aniline, acyl, and alkyl groups.

Technical Notes & Optimization

Technical Support Center: Synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

Welcome to the technical support center for the synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and frequently asked questions (FAQs) related to this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to prepare tert-Butyl [4,4'-bipiperidine]-1-carboxylate?

A1: The most prevalent and efficient method for synthesizing tert-Butyl [4,4'-bipiperidine]-1-carboxylate is through a reductive amination reaction. This typically involves the reaction of N-Boc-4-piperidone with 4-aminopiperidine in the presence of a suitable reducing agent. This method is favored for its directness and generally good yields.

Q2: My reductive amination reaction is showing low yield. What are the potential causes and how can I improve it?

A2: Low yields in the reductive amination for this synthesis can stem from several factors. Here are some common causes and troubleshooting strategies:

• Inefficient Imine Formation: The initial condensation between N-Boc-4-piperidone and 4-aminopiperidine to form the imine intermediate is crucial. Ensure anhydrous reaction conditions, as water can hydrolyze the imine. The pH of the reaction mixture should be mildly acidic to catalyze imine formation without causing decomposition of the reactants.

• Suboptimal Reducing Agent: The choice and amount of reducing agent are critical. Sodium triacetoxyborohydride (STAB) is a commonly used and effective reducing agent for this transformation as it is selective for the imine in the presence of the ketone starting material.[1] Ensure the STAB is fresh and added portion-wise to control the reaction rate.

• Reaction Temperature and Time: While many reductive aminations proceed at room temperature, some systems may benefit from gentle heating to drive the reaction to completion. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time.

• Stoichiometry of Reactants: The molar ratio of N-Boc-4-piperidone to 4-aminopiperidine can influence the yield. Using a slight excess of the amine component can sometimes improve the conversion of the ketone.

Q3: I am observing significant side products in my reaction. What are they and how can I minimize their formation?

A3: Several side reactions can occur during the synthesis. Here are the most common ones and how to address them:

• Self-Condensation of N-Boc-4-piperidone: Under basic or acidic conditions, N-Boc-4-piperidone can undergo self-aldol condensation. Maintaining a neutral or weakly acidic pH and controlling the reaction temperature can minimize this side reaction.

• Over-alkylation of 4-aminopiperidine: While less common with STAB, stronger reducing agents or different reaction conditions could potentially lead to the formation of tertiary amines. Using a selective reducing agent like STAB helps to prevent this.[1]

• Reduction of N-Boc-4-piperidone: If a non-selective reducing agent is used, the starting ketone can be reduced to the corresponding alcohol, N-Boc-4-hydroxypiperidine. STAB is preferred due to its selectivity for the iminium ion over the ketone.[1]

Q4: What is the best method for purifying the final product, tert-Butyl [4,4'-bipiperidine]-1-carboxylate?

A4: Purification of the final product is typically achieved through column chromatography on silica gel. A gradient elution system using a mixture of a non-polar solvent (like hexanes or heptane) and a polar solvent (like ethyl acetate or dichloromethane/methanol) is generally effective. The polarity of the eluent can be gradually increased to first elute any non-polar impurities and then the desired product. Fractions should be monitored by TLC to ensure the collection of the pure compound.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Inactive reducing agent.	Use a fresh batch of sodium triacetoxyborohydride (STAB).
Incomplete imine formation.	Ensure anhydrous conditions. Adjust pH to be slightly acidic (e.g., with acetic acid).
Low reaction temperature.	Consider gentle heating (e.g., to 40-50 °C) and monitor by TLC.
Presence of Starting Material (N-Boc-4-piperidone)	Insufficient amount of 4-aminopiperidine or reducing agent.	Use a slight excess (1.1-1.2 equivalents) of 4-aminopiperidine and ensure at least 1.5 equivalents of STAB are used.
Short reaction time.	Extend the reaction time and monitor for completion by TLC.
Formation of a Polar Byproduct	Reduction of N-Boc-4-piperidone to N-Boc-4-hydroxypiperidine.	Use a more selective reducing agent like STAB instead of stronger agents like sodium borohydride.
Difficult Purification	Co-elution of impurities.	Optimize the solvent system for column chromatography. A shallower gradient or a different solvent combination may be necessary.
Product is an oil and difficult to handle.	After chromatography, dissolve the product in a minimal amount of a suitable solvent and attempt to precipitate it by adding a non-polar solvent.

Experimental Protocols

Synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate via Reductive Amination

This protocol outlines a general procedure for the synthesis of the target compound. Optimization may be required based on laboratory conditions and reagent purity.

Materials:

• N-Boc-4-piperidone

• 4-Aminopiperidine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Acetic acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• To a solution of N-Boc-4-piperidone (1.0 eq) and 4-aminopiperidine (1.1 eq) in anhydrous dichloromethane (DCM) at 0 °C, add acetic acid (1.0 eq).

• Stir the mixture at 0 °C for 20-30 minutes to facilitate imine formation.

• Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture, ensuring the temperature remains below 10 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Visualization of the Synthetic Workflow

Caption: Workflow for the synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

References

• 1. apps.dtic.mil [apps.dtic.mil]

Technical Support Center: Chromatographic Purification of Crude tert-Butyl [4,4'-bipiperidine]-1-carboxylate

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of crude tert-Butyl [4,4'-bipiperidine]-1-carboxylate using column chromatography.

Experimental Protocol: Silica Gel Column Chromatography

This protocol outlines a general procedure for the purification of crude tert-Butyl [4,4'-bipiperidine]-1-carboxylate. The specific conditions may require optimization based on the impurity profile of the crude material.

Materials and Equipment:

• Crude tert-Butyl [4,4'-bipiperidine]-1-carboxylate

• Silica gel (230-400 mesh)

• Glass chromatography column

• Eluent: Hexane and Ethyl Acetate (EtOAc)

• Dichloromethane (DCM) or other suitable solvent for sample loading

• Thin Layer Chromatography (TLC) plates (silica gel coated)

• TLC developing chamber

• Potassium permanganate (KMnO₄) stain or other suitable visualization agent

• Collection tubes or flasks

• Rotary evaporator

Procedure:

• Eluent Preparation: Prepare a series of eluents with increasing polarity by mixing ethyl acetate and hexane. Start with a low polarity mixture (e.g., 10% EtOAc in hexane) and gradually increase the concentration of ethyl acetate.

• Column Packing:

  • Securely clamp the chromatography column in a vertical position.

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, low-polarity eluent.

  • Pour the slurry into the column, gently tapping the column to ensure even packing and remove air bubbles.

  • Allow the silica gel to settle, and then add another thin layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude tert-Butyl [4,4'-bipiperidine]-1-carboxylate in a minimal amount of a suitable solvent (e.g., DCM).

  • Carefully apply the dissolved sample onto the top of the silica gel column.

  • Allow the sample to adsorb onto the silica gel.

• Elution and Fraction Collection:

  • Begin eluting the column with the initial low-polarity eluent.

  • Collect fractions in separate tubes.

  • Monitor the separation by TLC. Spot the collected fractions on a TLC plate and develop it in an appropriate solvent system. Visualize the spots using a suitable stain (e.g., KMnO₄).

  • Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to elute the desired compound.

• Product Isolation:

  • Combine the fractions containing the pure product, as determined by TLC analysis.

  • Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Quantitative Data Summary

The following table summarizes typical data associated with the purification of tert-Butyl [4,4'-bipiperidine]-1-carboxylate and related compounds by column chromatography. Please note that these values can vary depending on the specific reaction conditions and the scale of the synthesis.

Parameter	Typical Value	Notes
Crude Purity	Data not available	Purity can vary significantly based on the synthetic route and work-up procedure.
Post-Chromatography Purity	>95%	Purity is typically assessed by NMR or LC-MS analysis.
Isolated Yield	41% - 92%	Yields are highly dependent on the success of the preceding reaction and the efficiency of the chromatographic separation.[1]
Stationary Phase	Silica Gel	Standard silica gel (230-400 mesh) is commonly used.
Mobile Phase (Eluent)	Ethyl Acetate in Hexanes or Methanol in Dichloromethane	The ratio is adjusted based on the polarity of the impurities and the desired separation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Product does not elute from the column	The eluent may be too non-polar. The compound may be strongly adsorbed to the acidic silica gel due to its basic nitrogen atoms.	Gradually increase the polarity of the eluent by increasing the percentage of ethyl acetate or methanol. Consider adding a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent to reduce interactions with the silica gel.
Product elutes too quickly (with the solvent front)	The eluent is too polar.	Start with a less polar eluent system (e.g., a lower percentage of ethyl acetate in hexane).
Poor separation of the product from impurities (co-elution)	The chosen eluent system does not provide adequate resolution. The column may be overloaded with crude material.	Optimize the eluent system using TLC before running the column. Try different solvent combinations. Ensure the column is not overloaded; a general rule is to use a silica gel to crude product weight ratio of at least 30:1.
Tailing of the product spot on TLC and broad peaks during elution	Strong interaction between the basic amine groups of the product and the acidic silanol groups on the silica gel.	Add a small amount of a basic modifier like triethylamine or ammonia to the eluent system. This will compete for the active sites on the silica gel and reduce tailing.
Product appears to have decomposed on the column	The compound may be unstable on acidic silica gel.	Deactivate the silica gel by pre-treating it with a solution of triethylamine in the eluent. Alternatively, consider using a different stationary phase such as alumina (neutral or basic).

Frequently Asked Questions (FAQs)

Q1: How do I choose the right solvent system for the chromatography?

A1: The ideal solvent system should provide a good separation of your desired compound from impurities on a TLC plate. The target compound should have an Rf (retention factor) value of approximately 0.2-0.4 for optimal separation on a column. You can screen different ratios of solvents like ethyl acetate/hexane or methanol/dichloromethane to find the best system.

Q2: What are the common impurities in crude tert-Butyl [4,4'-bipiperidine]-1-carboxylate?

A2: While specific impurities depend on the synthetic route, common contaminants may include unreacted starting materials, by-products from side reactions, and residual solvents. If the Boc-protection step was incomplete, you might have the unprotected bipiperidine as an impurity.

Q3: How can I visualize the compound on a TLC plate if it is not UV-active?

A3: Since tert-Butyl [4,4'-bipiperidine]-1-carboxylate lacks a strong chromophore, it may not be visible under UV light. You can use a general-purpose stain like potassium permanganate (KMnO₄), which reacts with many organic compounds, to visualize the spots on the TLC plate.[1]

Q4: What should I do if my compound is streaking on the TLC plate?

A4: Streaking is often a sign of strong interaction with the silica gel, which is common for amines. Adding a small amount of a base like triethylamine (Et₃N) or a few drops of ammonium hydroxide to your developing solvent can help to create sharper spots.

Q5: Can I use a different stationary phase instead of silica gel?

A5: Yes, if your compound is sensitive to the acidic nature of silica gel, you can use neutral or basic alumina as an alternative stationary phase. Reverse-phase chromatography, using a C18-functionalized silica gel and a polar mobile phase, is another option for purifying polar compounds.

Experimental Workflow

Caption: Experimental workflow for the purification of crude tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

References

• 1. rsc.org [rsc.org]

Common side reactions in the synthesis of bipiperidine compounds

Welcome to the technical support center for the synthesis of bipiperidine and related piperidine compounds. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common side reactions and optimize their synthetic protocols.

I. Common Side Reactions in the Functionalization of Piperidines

This section addresses common issues encountered during the N-alkylation, N-arylation, and C-H functionalization of single piperidine rings, which are often precursors or structural components of more complex bipiperidine compounds.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the N-alkylation of piperidines?

A1: The most prevalent side reaction during N-alkylation is over-alkylation, which leads to the formation of quaternary ammonium salts. This is especially common with highly reactive alkylating agents. Another potential issue is a slow or incomplete reaction, which can be caused by steric hindrance, a poor leaving group on the alkylating agent, or a suboptimal choice of solvent.[1]

Q2: My N-arylation reaction (Buchwald-Hartwig amination) is giving low yields and multiple products. What should I investigate first?

A2: Low yields and multiple products in N-arylation reactions often stem from catalyst deactivation or competing side reactions like hydrodehalogenation (reduction of the aryl halide) and bis-arylation.[1] Key factors to investigate include ensuring a strictly inert atmosphere to prevent catalyst oxidation, optimizing the phosphine ligand and base combination, and adjusting the stoichiometry. Using an excess of the piperidine starting material relative to the aryl halide can help minimize the formation of the N,N'-bis-arylated byproduct.[1]

Q3: How can I improve the site-selectivity of C-H functionalization on the piperidine ring?

A3: Achieving site-selectivity (i.e., at the C2, C3, or C4 position) is a significant challenge. The use of directing groups attached to the piperidine nitrogen is a common and effective strategy to control regioselectivity.[1] Amides, carbamates, and sulfonamides are examples of suitable protecting groups that can direct functionalization to a specific carbon. The choice of catalyst and the steric bulk of the protecting group can also influence which position is functionalized. For instance, bulky protecting groups can sterically hinder the C2 position, favoring functionalization at C4.[1]

Troubleshooting Guides

Issue 1: Formation of Quaternary Ammonium Salt as a Major Byproduct in N-Alkylation

• Symptom: The major product observed is the quaternary ammonium salt, indicating over-alkylation of the piperidine nitrogen.

• Root Cause: The N-alkylated piperidine product is still nucleophilic and reacts further with the alkylating agent. This is more common with reactive alkylating agents like methyl iodide or benzyl bromide.

• Solutions:

  • Control Stoichiometry: Use a slight excess of the piperidine starting material relative to the alkylating agent.

  • Slow Addition: Add the alkylating agent slowly to the reaction mixture to maintain a low concentration, which disfavors the second alkylation step.

  • Choice of Base: Use a non-nucleophilic, sterically hindered base to deprotonate any piperidinium salt formed without competing in the alkylation.

  • Lower Temperature: Running the reaction at a lower temperature can help to control the reaction rate and reduce over-alkylation.

Issue 2: Hydrodehalogenation in Palladium-Catalyzed N-Arylation

• Symptom: A significant byproduct is the arene corresponding to the reduction of the aryl halide starting material.

• Root Cause: This side reaction is often caused by β-hydride elimination from the palladium amide intermediate, which competes with the desired reductive elimination step. The presence of water can also contribute to this side reaction.

• Solutions:

  • Optimize Ligand and Base: The choice of ligand and base can influence the relative rates of reductive elimination versus β-hydride elimination. Experimenting with different combinations can mitigate this issue.

  • Anhydrous Conditions: Ensure that the solvent and reagents are thoroughly dried to minimize the presence of water.

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of Piperidine with Controlled Addition

• Materials: Piperidine (1.1 equivalents), alkyl halide (1.0 equivalent), anhydrous acetonitrile, syringe pump.

• Procedure:

  • To a flask, add piperidine and anhydrous acetonitrile to make a 0.1 M solution.

  • Begin stirring the solution at room temperature.

  • Load the alkyl halide into a syringe and place it on a syringe pump.

  • Add the alkyl halide dropwise over a period of 1-2 hours.

  • Allow the reaction to stir at room temperature until completion (monitor by TLC or LC-MS).

  • Upon completion, remove the solvent by rotary evaporation.

  • To obtain the free base from the resulting N-alkylpiperidinium salt, dissolve the residue in a mixture of diethyl ether and a saturated aqueous solution of sodium bicarbonate. (Caution: CO₂ will be evolved).[1]

Protocol 2: Typical Buchwald-Hartwig Amination for N-Arylation of Piperidine

• Materials: Aryl halide (e.g., aryl bromide) (1.0 eq), Piperidine (1.2-1.5 eq), Palladium precatalyst (e.g., Pd(OAc)₂, 1-2 mol%), Phosphine ligand (e.g., RuPhos, XPhos, 2-4 mol%), Base (e.g., Sodium tert-butoxide (NaOtBu), 1.4 eq), Anhydrous solvent (e.g., Toluene or Dioxane).

• Procedure:

  • In a glovebox or under a stream of inert gas, add the palladium precatalyst, phosphine ligand, and base to a Schlenk flask.

  • Add the anhydrous solvent, followed by piperidine and the aryl halide.

  • Seal the flask and heat the reaction mixture to the desired temperature (typically 80-110 °C).

  • Monitor the reaction progress by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and dilute with a solvent like ethyl acetate.

  • Filter the mixture through a pad of celite to remove insoluble salts and the catalyst.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.[1]

Diagrams

References

• 1. benchchem.com [benchchem.com]

Troubleshooting guide for incomplete Boc-protection of 4,4'-bipiperidine

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting the Boc-protection of 4,4'-bipiperidine. This process can be challenging due to the symmetrical nature of the starting material, leading to difficulties in achieving selective mono-protection and purification.

Troubleshooting Guide

This section addresses specific issues that may arise during the Boc-protection of 4,4'-bipiperidine in a question-and-answer format.

Q1: My Boc-protection reaction is incomplete, and I observe a significant amount of unreacted 4,4'-bipiperidine. What could be the cause?

A1: Incomplete reactions are a common issue and can often be attributed to several factors:

• Insufficient Reagent Stoichiometry: The molar ratio of di-tert-butyl dicarbonate ((Boc)₂O) to 4,4'-bipiperidine is critical. Ensure you are using an appropriate amount of (Boc)₂O for the desired level of protection.

• Poor Solubility: 4,4'-bipiperidine can have limited solubility in some organic solvents. If the starting material is not fully dissolved, the reaction will be slow and incomplete. Consider using a co-solvent or a different solvent system to improve solubility.

• Inadequate Reaction Time or Temperature: The reaction may require more time to reach completion. Monitor the reaction progress using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Gentle heating can sometimes improve the reaction rate, but it may also lead to the formation of side products.

• Deactivated (Boc)₂O: Di-tert-butyl dicarbonate is sensitive to moisture and can degrade over time. Use fresh or properly stored (Boc)₂O for the best results.

Q2: I am observing the formation of a significant amount of the di-Boc protected product, but I want to synthesize the mono-Boc-4,4'-bipiperidine. How can I improve the selectivity?

A2: Achieving selective mono-protection of a symmetrical diamine like 4,4'-bipiperidine is a significant challenge. Here are several strategies to favor the formation of the mono-protected product:

• Control Stoichiometry: Use a sub-stoichiometric amount of (Boc)₂O (e.g., 0.8-0.9 equivalents) relative to the 4,4'-bipiperidine. This will statistically favor mono-protection, leaving some starting material unreacted.

• Use a Large Excess of Diamine: Employing a large excess of 4,4'-bipiperidine can significantly increase the probability of a (Boc)₂O molecule reacting with an unprotected diamine, thus favoring mono-protection. However, this approach requires an efficient method to separate the mono-Boc product from the unreacted starting material.

• Acid-Mediated Mono-Protection: One of the nitrogen atoms can be temporarily "blocked" by protonation with an acid. By adding one equivalent of an acid like trifluoroacetic acid (TFA) or hydrochloric acid (HCl), you can form the mono-salt of the diamine. The unprotonated nitrogen will then preferentially react with the (Boc)₂O.[1]

• Flow Chemistry: Microreactor technology can provide precise control over stoichiometry and reaction time, which has been shown to improve the yield of mono-protected diamines.[2][3][4]

Q3: I am struggling to purify the mono-Boc-4,4'-bipiperidine from the reaction mixture containing the starting material and the di-Boc product. What purification strategies can I use?

A3: The separation of mono-Boc, di-Boc, and unreacted 4,4'-bipiperidine can be challenging due to their similar polarities. A combination of techniques is often necessary:

• Extraction: A carefully planned extraction procedure can be effective. The di-Boc product is the least polar and will have the highest solubility in non-polar organic solvents. The unreacted diamine is the most polar and can be removed with an acidic aqueous wash. The mono-Boc product has intermediate polarity.

• Column Chromatography: Flash column chromatography on silica gel or alumina is a common method for separating the three components. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity, is typically required.

• Crystallization: If the desired product is a solid, recrystallization can be a powerful purification technique.

Frequently Asked Questions (FAQs)

Q: What are the typical reaction conditions for the Boc-protection of an amine?

A: The Boc protection of an amine is generally carried out by reacting the amine with di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base.[5][6] Common solvents include dichloromethane (DCM), tetrahydrofuran (THF), acetonitrile, or a mixture of solvents. The reaction is often performed at room temperature.

Q: What is the role of the base in the Boc-protection reaction?

A: The base is used to deprotonate the amine, increasing its nucleophilicity, and to neutralize the acidic byproducts formed during the reaction. Common bases include triethylamine (TEA), diisopropylethylamine (DIPEA), or an excess of the amine starting material itself.

Q: How can I monitor the progress of the reaction?

A: The reaction progress can be conveniently monitored by Thin Layer Chromatography (TLC). The starting material, mono-Boc, and di-Boc products will have different Rf values. Staining the TLC plate with a suitable reagent, such as ninhydrin (which stains primary and secondary amines), can help visualize the spots. LC-MS is another powerful technique for monitoring the reaction and identifying the products.

Q: What are the potential side reactions during Boc-protection?

A: Besides the formation of the di-protected product, other side reactions are generally minimal under standard conditions. However, if the reaction is heated, or if reactive functional groups are present elsewhere in the molecule, side reactions could occur.

Quantitative Data Summary

The following table summarizes typical reaction parameters for achieving mono- or di-Boc protection of a symmetrical diamine, which can be adapted for 4,4'-bipiperidine.

Parameter	Mono-Boc Protection	Di-Boc Protection
(Boc)₂O (equivalents)	0.8 - 1.0	> 2.0
4,4'-Bipiperidine (equiv.)	1.0 (with acid) or large excess	1.0
Base (equivalents)	1.0 - 1.2	2.0 - 2.5
Solvent	Methanol, DCM, THF	DCM, THF, Acetonitrile
Temperature	0 °C to Room Temperature	Room Temperature
Reaction Time	1 - 24 hours	2 - 12 hours

Experimental Protocol: Selective Mono-Boc Protection of 4,4'-Bipiperidine

This protocol is an adapted procedure for the selective mono-protection of a symmetrical diamine.

Materials:

• 4,4'-Bipiperidine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Trifluoroacetic acid (TFA)

• Methanol

• Sodium bicarbonate (saturated aqueous solution)

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 4,4'-bipiperidine (1.0 equiv.) in methanol in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of trifluoroacetic acid (1.0 equiv.) in methanol dropwise to the stirred solution.

• Stir the mixture at 0 °C for 30 minutes.

• Slowly add a solution of di-tert-butyl dicarbonate (1.0 equiv.) in methanol dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, remove the methanol under reduced pressure.

• Dissolve the residue in dichloromethane and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid and remove the TFA salt.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to separate the unreacted starting material, the desired mono-Boc product, and the di-Boc byproduct.

Troubleshooting Workflow

Caption: Troubleshooting workflow for the Boc-protection of 4,4'-bipiperidine.

References

• 1. sciforum.net [sciforum.net]
• 2. MRT - Mono-Boc-Protection of Diamines [sigmaaldrich.com]
• 3. MRT - Mono-Boc-Protection of Diamines [sigmaaldrich.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. benchchem.com [benchchem.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]

Optimization of reaction conditions for coupling with tert-Butyl [4,4'-bipiperidine]-1-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing coupling reactions with tert-butyl [4,4'-bipiperidine]-1-carboxylate.

Section 1: Buchwald-Hartwig N-Arylation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds, enabling the synthesis of N-aryl piperidines. Due to the steric hindrance of tert-butyl [4,4'-bipiperidine]-1-carboxylate, careful optimization of the reaction conditions is crucial for achieving high yields.

Frequently Asked Questions (FAQs) for Buchwald-Hartwig N-Arylation

Q1: What are the recommended starting conditions for a Buchwald-Hartwig coupling with tert-butyl [4,4'-bipiperidine]-1-carboxylate and an aryl bromide?

A1: For a typical reaction, we recommend starting with a palladium precatalyst featuring a bulky, electron-rich phosphine ligand. A strong, non-nucleophilic base is generally required. Below is a reliable starting point for your experiments.

Table 1: Recommended Starting Conditions for Buchwald-Hartwig N-Arylation

Parameter	Recommended Condition	Notes
Palladium Precatalyst	RuPhos Pd G3 or XPhos Pd G3 (1-2 mol%)	These precatalysts are air-stable and highly active for coupling with hindered secondary amines.
Ligand	RuPhos or XPhos (1-2 mol%)	Use additional ligand if starting with a Pd source like Pd(OAc)₂ or Pd₂(dba)₃.
Base	Sodium tert-butoxide (NaOtBu) (1.4-2.0 equiv.)	Ensure the base is fresh and handled under an inert atmosphere.
Solvent	Toluene or Dioxane	Ensure the solvent is anhydrous.
Temperature	80-110 °C	Higher temperatures may be required for less reactive aryl halides.
Atmosphere	Inert (Nitrogen or Argon)	Essential to prevent catalyst deactivation.

Q2: I am observing low to no product formation. What are the common causes and how can I troubleshoot this?

A2: Low or no yield in a Buchwald-Hartwig reaction with a sterically hindered amine like tert-butyl [4,4'-bipiperidine]-1-carboxylate can be due to several factors. The troubleshooting workflow below can help identify and resolve the issue.

Caption: Troubleshooting workflow for low-yield Buchwald-Hartwig reactions.

Q3: I am seeing significant side product formation, particularly hydrodehalogenation of my aryl halide. How can I minimize this?

A3: Hydrodehalogenation is a common side reaction where the aryl halide is reduced instead of coupling. This can be minimized by:

• Ligand Choice: Using bulkier ligands like BrettPhos can sometimes suppress this side reaction.

• Base Strength: While a strong base is needed, using a slightly weaker base like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) in a more polar solvent like dioxane might be beneficial, although this may require higher temperatures and longer reaction times.

• Water Content: Ensure your reaction is strictly anhydrous, as water can be a proton source for hydrodehalogenation.

Experimental Protocol: General Procedure for Buchwald-Hartwig N-Arylation

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl bromide (1.0 mmol), tert-butyl [4,4'-bipiperidine]-1-carboxylate (1.2 mmol), the palladium precatalyst (e.g., RuPhos Pd G3, 0.02 mmol), and sodium tert-butoxide (1.4 mmol).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add anhydrous toluene (5 mL) via syringe.

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature, dilute with ethyl acetate (20 mL), and filter through a pad of celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Section 2: Reductive Amination

Reductive amination is a versatile method to form C-N bonds by reacting a carbonyl compound with an amine in the presence of a reducing agent. For the coupling of the bulky tert-butyl [4,4'-bipiperidine]-1-carboxylate, a mild and selective reducing agent is preferred to avoid side reactions.

Frequently Asked Questions (FAQs) for Reductive Amination

Q1: What is the recommended reducing agent for the reductive amination of tert-butyl [4,4'-bipiperidine]-1-carboxylate?

A1: Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) is the reagent of choice for this transformation.[1][2] It is mild enough not to reduce most aldehydes and ketones but is highly effective at reducing the intermediate iminium ion formed in the reaction.[2][3]

Table 2: Recommended Conditions for Reductive Amination with STAB

Parameter	Recommended Condition	Notes
Reducing Agent	Sodium triacetoxyborohydride (STAB) (1.5 equiv.)	STAB is moisture-sensitive; handle under a dry atmosphere.
Carbonyl Compound	Aldehyde or Ketone (1.0-1.2 equiv.)
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)	THF can also be used.[2]
Acid Catalyst (optional)	Acetic Acid (catalytic to 1 equiv.)	Often beneficial for reactions with ketones to facilitate iminium ion formation.[2]
Temperature	Room Temperature	The reaction is typically run at ambient temperature.
Reaction Time	4-24 hours	Monitor by TLC or LC-MS.

Q2: My reductive amination is slow or incomplete. How can I improve the reaction rate and conversion?

A2: Slow reactions are often due to inefficient formation of the iminium ion intermediate, especially with less reactive ketones or the sterically hindered bipiperidine.

Caption: Troubleshooting workflow for slow reductive amination reactions.

Q3: I am observing the formation of an alcohol byproduct from the reduction of my carbonyl starting material. What is causing this and how can it be prevented?

A3: Formation of the alcohol byproduct indicates that the carbonyl compound is being directly reduced. While STAB is selective for the iminium ion, this can occur if:

• The reducing agent is too reactive: Ensure you are using STAB and not a more powerful reducing agent like sodium borohydride (NaBH₄) in the initial mixture.[1]

• Iminium formation is very slow: If the iminium ion is not formed, the reducing agent may slowly reduce the carbonyl. Adding a catalytic amount of acetic acid can accelerate iminium formation and favor the desired reaction pathway.[2]

Experimental Protocol: General Procedure for Reductive Amination

• Reaction Setup: To a round-bottom flask, add the aldehyde or ketone (1.0 mmol) and tert-butyl [4,4'-bipiperidine]-1-carboxylate (1.1 mmol) in dichloromethane (DCM) or 1,2-dichloroethane (DCE) (10 mL).

• Iminium Formation (Optional but Recommended): Stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium ion. For ketones, adding a catalytic amount of acetic acid is recommended.

• Reduction: Add sodium triacetoxyborohydride (STAB) (1.5 mmol) portion-wise to the stirring solution.

• Reaction: Stir the reaction mixture at room temperature for 4-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Section 3: Purification Troubleshooting

Q1: My product is difficult to separate from the starting amine by column chromatography. What can I do?

A1: If the polarity of your product and the starting bipiperidine are very similar, consider the following:

• Acidic Wash: During the workup, an acidic wash (e.g., with 1M HCl) can protonate both the starting amine and the product, potentially allowing for separation based on differences in their salt solubility or partitioning. Remember to re-neutralize the aqueous layer and extract your product.

• Boc Deprotection/Reprotection: If applicable to your synthetic route, you could deprotect the Boc group, purify the more polar free amine, and then re-protect it.

• Crystallization: Attempt to crystallize the product from a suitable solvent system.

Q2: How can I remove residual palladium catalyst from my product after a Buchwald-Hartwig reaction?

A2: Residual palladium can often be removed by:

• Filtration through specialized media: Filtering the crude product solution through a pad of celite followed by a plug of silica gel can be effective. Commercially available metal scavengers can also be used.

• Aqueous Washes: Washing the organic solution with an aqueous solution of a chelating agent like thiourea or sodium sulfide can help remove palladium salts.

• Charcoal Treatment: Stirring the crude product in a suitable solvent with activated charcoal can adsorb the palladium, which can then be removed by filtration.

References

• 1. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 2. Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and removing impurities in tert-Butyl [4,4'-bipiperidine]-1-carboxylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with tert-Butyl [4,4'-bipiperidine]-1-carboxylate. The information provided will assist in identifying and removing common impurities encountered during synthesis and purification.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in tert-Butyl [4,4'-bipiperidine]-1-carboxylate?

A1: Common impurities can originate from the starting materials, side-reactions during the Boc-protection step, or degradation of the product. These may include:

• Unreacted Starting Material: 4,4'-Bipiperidine.

• Reagent-Related Impurities: Residual di-tert-butyl dicarbonate (Boc)₂O and its byproducts such as tert-butanol.

• Over-alkylation Product: 1,1'-Di-Boc-[4,4'-bipiperidine].

• Solvent-Related Impurities: Residual solvents used during synthesis and purification (e.g., dichloromethane, ethyl acetate, hexanes).

• Degradation Products: Hydrolysis of the Boc group can lead to the formation of the free amine, 4,4'-bipiperidine.

Q2: How can I detect the presence of these impurities?

A2: Several analytical techniques can be employed for impurity profiling:

• High-Performance Liquid Chromatography (HPLC): A versatile method for separating and quantifying the main compound and its impurities. A reversed-phase C18 column is often suitable.

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile impurities such as residual solvents and tert-butanol.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can help identify and quantify impurities by comparing the spectra of the sample to that of a pure standard.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Can indicate the presence of functional groups associated with impurities, such as the N-H stretch from unreacted 4,4'-bipiperidine.

Q3: What are the recommended storage conditions to minimize degradation?

A3: To minimize degradation, tert-Butyl [4,4'-bipiperidine]-1-carboxylate should be stored in a cool, dry place, away from direct sunlight and strong acids. Inert atmosphere (e.g., nitrogen or argon) is recommended for long-term storage to prevent hydrolysis of the Boc-protecting group.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the analysis and purification of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Observed Problem	Potential Cause	Suggested Solution
Extra peaks in HPLC chromatogram	Presence of impurities such as unreacted 4,4'-bipiperidine or di-Boc byproduct.	1. Optimize the stoichiometry of the Boc-protection reaction to minimize unreacted starting material and over-alkylation. 2. Purify the product using column chromatography. A gradient elution from a non-polar solvent (e.g., hexanes) to a more polar solvent (e.g., ethyl acetate) can effectively separate the desired product from less polar (di-Boc) and more polar (4,4'-bipiperidine) impurities.
Low purity confirmed by NMR	Incomplete reaction or inefficient purification.	1. Monitor the reaction progress using TLC or HPLC to ensure complete consumption of the starting material. 2. Recrystallize the product from a suitable solvent system to improve purity.
Product appears wet or oily	Residual solvents from the purification process.	Dry the product under high vacuum for an extended period. Gentle heating may be applied if the product is thermally stable.
Poor peak shape in HPLC analysis	Inappropriate mobile phase or column chemistry.	Adjust the mobile phase pH or use a different column. For basic compounds like piperidines, adding a small amount of a modifier like trifluoroacetic acid (TFA) to the mobile phase can improve peak shape.[1]
Product degrades over time	Improper storage conditions leading to hydrolysis of the Boc group.	Store the product under an inert atmosphere in a tightly sealed container at low temperatures.

Experimental Protocols

Protocol 1: HPLC Method for Purity Analysis

This protocol outlines a general method for the analysis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate and its common impurities.

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid (TFA) in Water

  • B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

• Gradient:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 90% B

  • 25-30 min: 90% B

  • 30-35 min: 90% to 10% B

  • 35-40 min: 10% B

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase (initial conditions) to a concentration of approximately 1 mg/mL.

Protocol 2: Purification by Column Chromatography

This protocol describes a general procedure for the purification of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

• Slurry Preparation: Dissolve the crude product in a minimal amount of dichloromethane. Add silica gel and evaporate the solvent to obtain a dry powder.

• Column Packing: Pack a glass column with silica gel in a non-polar solvent (e.g., hexanes).

• Loading: Carefully load the prepared slurry onto the top of the packed column.

• Elution: Begin elution with 100% hexanes. Gradually increase the polarity of the eluent by adding ethyl acetate. A typical gradient might be from 0% to 50% ethyl acetate in hexanes.

• Fraction Collection: Collect fractions and monitor their composition using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure product and evaporate the solvent under reduced pressure.

Visualizations

Caption: Workflow for Synthesis, Purification, and Analysis.

Caption: Troubleshooting Logic for Impurity Identification.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Production of tert-Butyl [4,4'-bipiperidine]-1-carboxylate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of tert-butyl [4,4'-bipiperidine]-1-carboxylate. The information is designed to address common challenges encountered during the scale-up of production, from synthesis and purification to process control.

Troubleshooting Guide

This section offers solutions to specific problems that may arise during the synthesis and purification of tert-butyl [4,4'-bipiperidine]-1-carboxylate.

Synthesis Stage

Problem 1: Low Yield During Reductive Amination for 4,4'-Bipiperidine Core Formation

• Symptom: The yield of the coupled 4,4'-bipiperidine product is significantly lower than expected when reacting a 4-piperidone derivative with a 4-aminopiperidine derivative.

• Possible Causes & Solutions:

Cause	Recommended Action
Inefficient Imine Formation	The equilibrium between the carbonyl and amine starting materials may not favor imine formation. Consider removing water as it forms, for example, by azeotropic distillation with a suitable solvent like toluene.[1][2]
Reduction of Starting Carbonyl	The reducing agent might be reducing the 4-piperidone starting material before it can form the imine. Use a milder or more selective reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃), which is known to be effective for reductive aminations and less likely to reduce the ketone precursor.[1][3][4]
Catalyst Deactivation	The nitrogen atoms in the piperidine rings can act as Lewis bases and poison the catalyst in catalytic hydrogenation. If using a metal catalyst (e.g., Pd/C), consider adding a non-poisoning acid to protonate the nitrogen, which can enhance the reaction rate. Monitor catalyst activity and consider increasing catalyst loading if deactivation is suspected.[5]
Suboptimal Reaction Conditions	The reaction temperature, pressure, and solvent can significantly impact the yield. Optimize these parameters. For catalytic hydrogenation, higher pressures of hydrogen gas may be required to overcome the aromaticity of any pyridine precursors.[5]

Problem 2: Incomplete Boc Protection of the 4,4'-Bipiperidine

• Symptom: Analysis of the crude product shows a significant amount of unprotected 4,4'-bipiperidine or di-Boc protected product.

• Possible Causes & Solutions:

Cause	Recommended Action
Insufficient Boc Anhydride (Boc₂O)	Ensure at least a stoichiometric amount of Boc₂O is used. On a larger scale, it may be necessary to use a slight excess to drive the reaction to completion.
Inadequate Base	A suitable base, such as triethylamine or diisopropylethylamine, is crucial to neutralize the acid formed during the reaction. Ensure the base is of good quality and used in sufficient quantity.
Poorly Nucleophilic Amine	The secondary amine of the bipiperidine might be sterically hindered or electronically deactivated, leading to a slow reaction.[6] Increase the reaction temperature or prolong the reaction time. The use of a catalyst like 4-dimethylaminopyridine (DMAP) can also accelerate the reaction.[7]
Solubility Issues	The starting 4,4'-bipiperidine may have poor solubility in the chosen solvent, leading to a heterogeneous reaction mixture and incomplete conversion. Select a solvent in which the starting material is more soluble, such as dichloromethane (DCM) or tetrahydrofuran (THF).[6]

Purification Stage

Problem 3: Difficulty in Removing Unreacted Starting Materials and Byproducts

• Symptom: The final product is contaminated with unreacted 4,4'-bipiperidine, Boc anhydride, or other side-products.

• Possible Causes & Solutions:

Cause	Recommended Action
Similar Polarity of Product and Impurities	The desired product and certain impurities may have similar polarities, making chromatographic separation challenging and costly at scale.
Action 1: Crystallization. Develop a robust crystallization protocol. Screen various solvents and solvent mixtures to find conditions where the desired product has high insolubility and the impurities remain in the mother liquor. Consider anti-solvent crystallization.
Action 2: Salt Formation. If the impurity is basic (e.g., unreacted bipiperidine), consider an acidic wash of the organic layer during workup to extract it into the aqueous phase.
Excess Boc Anhydride	Unreacted Boc anhydride can be difficult to remove by simple extraction.
Action: Quenching. After the reaction is complete, add a nucleophilic amine, such as N,N-dimethylethylenediamine or piperazine, to react with the excess Boc anhydride, forming a more polar and easily removable derivative.

Problem 4: Product is an Oil or Fails to Crystallize

• Symptom: The purified tert-butyl [4,4'-bipiperidine]-1-carboxylate is obtained as a viscous oil or a waxy solid that is difficult to handle and dry.

• Possible Causes & Solutions:

Cause	Recommended Action
Residual Solvents	Trapped solvent molecules can inhibit crystallization. Ensure the product is thoroughly dried under high vacuum, possibly with gentle heating if the compound is thermally stable.
Presence of Impurities	Even small amounts of impurities can disrupt the crystal lattice and prevent crystallization. Re-purify the material, paying close attention to removing closely related impurities.
Polymorphism	The compound may exist in different crystalline forms (polymorphs), or it may have a low melting point.
Action 1: Seeding. If a small amount of crystalline material is available, use it to seed the supersaturated solution to induce crystallization.
Action 2: Solvent Screening. Conduct a thorough solvent screening for crystallization. Consider non-polar solvents like hexanes or heptane, or mixtures with more polar solvents like ethyl acetate or isopropanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up the synthesis of tert-butyl [4,4'-bipiperidine]-1-carboxylate?

A1: The primary safety concerns include:

• Catalytic Hydrogenation: If this method is used to prepare the piperidine rings, it involves flammable hydrogen gas under pressure, which requires specialized high-pressure reactors and strict safety protocols to prevent leaks and potential explosions.

• Handling of Reagents: Some reagents used in the synthesis, such as strong bases or acids, can be corrosive. Proper personal protective equipment (PPE) is essential.

• Thermal Stability: It is crucial to understand the thermal stability of the product and any intermediates to prevent runaway reactions, especially during distillation or drying at elevated temperatures.[8]

Q2: How does the quality of starting materials impact the synthesis?

A2: The quality of starting materials is critical for a successful and reproducible synthesis at scale.[9]

• Purity of 4,4'-Bipiperidine: Impurities in the starting bipiperidine can lead to the formation of side products that may be difficult to remove. It is advisable to use a high-purity starting material or to purify it before use.

• Hygroscopic Nature: 4,4'-Bipiperidine can be hygroscopic.[10] The presence of water can interfere with certain reactions, particularly those involving water-sensitive reagents. Ensure starting materials are properly dried and stored.

Q3: What analytical techniques are recommended for monitoring reaction progress and final product purity?

A3: A combination of chromatographic and spectroscopic techniques is recommended:

• Thin Layer Chromatography (TLC): Useful for rapid, qualitative monitoring of the reaction progress.

• High-Performance Liquid Chromatography (HPLC): The primary technique for quantitative analysis of purity and for identifying and quantifying impurities.[11][12]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for identifying unknown impurities by providing molecular weight information.[11][12]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for detecting volatile impurities and residual solvents.[11][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Crucial for structural confirmation of the final product and for identifying major impurities.[13]

Experimental Protocols & Visualizations

Protocol 1: Boc Protection of 4,4'-Bipiperidine

This protocol describes a general procedure for the N-Boc protection of 4,4'-bipiperidine.

Materials:

• 4,4'-Bipiperidine

• Di-tert-butyl dicarbonate (Boc₂O)

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve 4,4'-bipiperidine (1.0 eq.) and the base (1.2 eq.) in the chosen solvent.

• Cool the mixture in an ice bath.

• Slowly add a solution of Boc₂O (1.1 eq.) in the same solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water or saturated aqueous sodium bicarbonate solution.

• Separate the organic layer.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by crystallization or column chromatography.

Boc Protection Experimental Workflow

Logical Relationship: Troubleshooting Low Yield in Reductive Amination

The following diagram illustrates the decision-making process for troubleshooting low yields in the reductive amination step.

Troubleshooting Reductive Amination Yield

References

• 1. Reductive Amination - Wordpress [reagents.acsgcipr.org]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. engineering.purdue.edu [engineering.purdue.edu]
• 9. Role of raw materials in biopharmaceutical manufacturing: risk analysis and fingerprinting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 4,4'-Bipiperidine | C10H20N2 | CID 736050 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. soeagra.com [soeagra.com]
• 12. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 13. rroij.com [rroij.com]

Preventing degradation of tert-Butyl [4,4'-bipiperidine]-1-carboxylate during storage

This technical support center provides guidance on the proper storage and handling of tert-Butyl [4,4'-bipiperidine]-1-carboxylate to prevent its degradation. The information is tailored for researchers, scientists, and professionals in drug development.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and use of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Issue	Possible Cause	Recommended Action
Loss of Purity Over Time	Acid-Catalyzed Hydrolysis: The tert-butoxycarbonyl (Boc) protecting group is susceptible to cleavage under acidic conditions. This can be caused by exposure to acidic vapors in the storage area or residual acid from synthesis.	- Store the compound in a tightly sealed container in a dedicated, well-ventilated area for non-volatile chemicals. - Ensure the storage environment is free from acidic contaminants. - If acidity is suspected, consider repurifying a small sample by recrystallization or column chromatography.
Thermal Degradation: Prolonged exposure to elevated temperatures can lead to the degradation of the Boc group.	- Store the compound at the recommended temperature of 2-8°C. - Avoid repeated warming and cooling cycles. For frequent use, consider aliquoting the compound into smaller, single-use vials.
Photolytic Degradation: Exposure to light, especially UV light, can potentially contribute to the degradation of the compound over extended periods.	- Store the compound in an amber or opaque vial to protect it from light.
Appearance of a New Peak in Analytical Data (e.g., HPLC, LC-MS)	Formation of [4,4'-Bipiperidine]: The most common degradation product is the deprotected [4,4'-bipiperidine], resulting from the loss of the Boc group.	- Confirm the identity of the new peak by comparing its retention time and mass spectrum with a known standard of [4,4'-bipiperidine]. - If the level of this impurity is unacceptable for your application, repurification of the bulk material is necessary.
Presence of Synthesis-Related Impurities: The new peak may correspond to unreacted starting materials or by-products from the synthesis of the compound.	- Review the synthesis scheme to identify potential impurities. - Characterize the impurity using analytical techniques such as NMR and mass spectrometry.
Inconsistent Experimental Results	Use of Partially Degraded Compound: The presence of degradation products can interfere with subsequent reactions, leading to lower yields or the formation of unexpected by-products.	- Always check the purity of the compound before use, especially if it has been in storage for an extended period. - Use a fresh, unopened container of the compound for critical experiments.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for tert-Butyl [4,4'-bipiperidine]-1-carboxylate?

A1: To ensure long-term stability, the compound should be stored at 2-8°C in a tightly sealed container, protected from light and moisture. Storing under an inert atmosphere (e.g., argon or nitrogen) is also recommended to prevent potential reactions with atmospheric components.

Q2: What is the primary degradation pathway for this compound?

A2: The most significant degradation pathway is the acid-catalyzed cleavage of the tert-butoxycarbonyl (Boc) protecting group, which results in the formation of [4,4'-bipiperidine], carbon dioxide, and a tert-butyl cation.[1]

Q3: How can I check the purity of my stored tert-Butyl [4,4'-bipiperidine]-1-carboxylate?

A3: The purity can be assessed using standard analytical techniques such as High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy. A change in the purity profile over time may indicate degradation.

Q4: Can I store the compound at room temperature?

A4: While the compound may be stable at room temperature for short periods, long-term storage at ambient temperature is not recommended due to the increased risk of thermal degradation. For optimal stability, refrigeration at 2-8°C is advised.

Q5: What are the signs of degradation?

A5: Visual signs of degradation are not always apparent. The most reliable indicator is a decrease in purity as determined by analytical methods. The appearance of a new peak corresponding to the deprotected [4,4'-bipiperidine] in an HPLC or LC-MS chromatogram is a common sign of degradation.

Data Presentation

Table 1: Recommended Storage Conditions

Parameter	Condition	Rationale
Temperature	2-8°C	Minimizes thermal degradation.[1]
Atmosphere	Inert Gas (e.g., Argon, Nitrogen)	Prevents exposure to atmospheric moisture and reactive gases.[1]
Light	Protect from light (use amber vials)	Prevents potential photolytic degradation.[1]
Container	Tightly sealed	Prevents ingress of moisture and other contaminants.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for assessing the purity of tert-Butyl [4,4'-bipiperidine]-1-carboxylate and detecting the presence of the deprotected [4,4'-bipiperidine].

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water with 0.1% trifluoroacetic acid (TFA) or formic acid. Note: The acidic modifier is for analytical purposes to ensure good peak shape and should not be used for storage.

  • Gradient: Start with a low percentage of acetonitrile (e.g., 10%) and increase to a high percentage (e.g., 90%) over 10-15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm.

• Sample Preparation: Accurately weigh and dissolve the compound in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

• Analysis: Inject the sample and monitor the chromatogram for the main peak of tert-Butyl [4,4'-bipiperidine]-1-carboxylate and any impurity peaks. The deprotected [4,4'-bipiperidine] will have a significantly shorter retention time.

Mandatory Visualization

Caption: Primary degradation pathway of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Caption: Experimental workflow for HPLC-based purity assessment.

References

• 1. benchchem.com [benchchem.com]

Resolving poor solubility of bipiperidine intermediates in reaction mixtures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving poor solubility of bipiperidine intermediates in reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: Why are my bipiperidine intermediates poorly soluble in the reaction mixture?

A1: The solubility of bipiperidine intermediates is influenced by several factors. The bipiperidine core, while containing basic nitrogen atoms capable of hydrogen bonding, can be lipophilic depending on its substituents.[1] Poor solubility often arises from:

• High Crystallinity: The rigid structure of some bipiperidine derivatives can lead to high lattice energy, making it difficult for solvents to break the crystal structure.

• Solvent Mismatch: The polarity of the reaction solvent may not be suitable for the specific bipiperidine intermediate, especially if the substituents significantly alter its polarity.[2]

• Low Temperature: Solubility of solids in organic solvents generally decreases with temperature. If the reaction is run at a low temperature, the intermediate may precipitate.

• Reaction Progress: As the reaction progresses, the formation of the bipiperidine product increases its concentration. If this concentration exceeds its solubility limit in the chosen solvent system, precipitation will occur.[2]

• pH Effects: For reactions in protic or aqueous-containing solvent systems, the pH can affect the ionization state of the basic nitrogen atoms on the bipiperidine core, significantly impacting solubility.[1][3]

Q2: In which types of solvents are bipiperidine intermediates generally soluble?

A2: Bipiperidine intermediates, being nitrogen-containing heterocyclic compounds, generally exhibit good solubility in polar aprotic solvents due to favorable dipole-dipole interactions.[4] Solvents like Dimethyl Sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and N-Methyl-2-pyrrolidone (NMP) are often effective.[2][5] Polar protic solvents such as methanol and ethanol can also be good solvents, as the nitrogen atoms can act as hydrogen bond acceptors.[4] Their solubility is typically lower in non-polar solvents like hexanes and toluene.[4]

Q3: My bipiperidine intermediate precipitated upon addition of a reagent. What should I do?

A3: This is a common issue that can occur due to a change in the reaction mixture's composition, which lowers the solubility of your intermediate. The immediate goal is to redissolve the precipitate to allow the reaction to proceed homogeneously. Refer to the Troubleshooting Guide below for immediate actions and the detailed protocol for In-situ Resolution of Intermediate Precipitation.

Q4: Can I simply add more of the same solvent to redissolve the precipitate?

A4: While adding more of the primary reaction solvent can sometimes work, it may not be the most effective solution. It will dilute your reactants, potentially slowing down the reaction rate. A better approach is often to add a small amount of a stronger, miscible co-solvent in which your intermediate has higher solubility. Refer to the Co-Solvent Selection section in the troubleshooting guide.

Q5: How can I prevent solubility issues from occurring in the first place?

A5: Proactive measures can save significant time and resources. Before running a reaction on a large scale, it is advisable to perform a solvent screening to find an optimal solvent or co-solvent system for your specific bipiperidine intermediate. Refer to the Experimental Protocol for Solvent Screening for a detailed methodology.

Troubleshooting Guide: Resolving Precipitation In-Situ

If your bipiperidine intermediate precipitates during a reaction, follow this guide to diagnose and resolve the issue.

Immediate Actions:

• Increase Temperature: Gently warm the reaction mixture. Many organic compounds show increased solubility at higher temperatures. Ensure the temperature is well below the boiling point of the solvent and does not compromise the stability of reactants or products.

• Add a Co-Solvent: Introduce a small volume (e.g., 5-10% of the total reaction volume) of a strong, polar aprotic co-solvent like DMSO or DMF. Add it dropwise with vigorous stirring until the precipitate redissolves.

• Check pH (if applicable): If your reaction medium has an aqueous component or protic species, the pH might have shifted. For basic bipiperidines, a slight decrease in pH (addition of a mild acid) can sometimes form a more soluble salt.[6] However, this must be done cautiously to avoid unwanted side reactions.

Logical Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting precipitation issues during your reaction.

A workflow for troubleshooting bipiperidine precipitation.

Data Presentation: Estimated Solubility of Bipiperidine Intermediates

While specific quantitative data is often proprietary or unpublished, the following table provides estimated solubility values for representative bipiperidine structures based on the general solubility behavior of similar heterocyclic amines and substituted piperidines.[4][7] These values are intended for guidance in solvent selection.

Intermediate Structure	Solvent	Temperature (°C)	Estimated Solubility (mg/mL)	Rationale / Notes
4,4'-Bipiperidine	Methanol	25	> 50	High polarity and hydrogen bonding capability.[4]
Acetonitrile	25	10 - 20	Good solubility in polar aprotic solvents.
Tetrahydrofuran (THF)	25	5 - 10	Moderate polarity.
Toluene	25	< 1	Low polarity.
N-Boc-4,4'-bipiperidine	Dichloromethane (DCM)	25	> 100	The lipophilic Boc group increases solubility in chlorinated solvents.[4]
N,N-Dimethylformamide (DMF)	25	> 100	Strong polar aprotic solvent.[2]
Dimethyl Sulfoxide (DMSO)	25	> 100	Strong polar aprotic solvent.[4]
Ethanol	25	20 - 50	Good solubility in polar protic solvents.[4]
Hexanes	25	< 0.1	Very non-polar solvent.

Note: These are estimated values. Actual solubility should be determined experimentally for each specific intermediate.

Experimental Protocols

Protocol 1: Rapid Solvent Screening for Bipiperidine Intermediates

This protocol provides a method to quickly assess the solubility of a bipiperidine intermediate in a range of solvents to select appropriate conditions for a reaction.

Materials:

• Bipiperidine intermediate (solid)

• Selection of candidate solvents (e.g., DMF, DMSO, NMP, Acetonitrile, THF, Methanol, Toluene)

• Small vials (e.g., 1.5 mL glass vials) with caps

• Vortex mixer

• Calibrated micropipettes

Methodology:

• Preparation: Add approximately 10 mg of your bipiperidine intermediate to each labeled vial.

• Solvent Addition: Add 0.1 mL of the first solvent to the corresponding vial.

• Mixing: Cap the vial and vortex vigorously for 1-2 minutes.

• Observation: Visually inspect the vial. If the solid has completely dissolved, the solubility is at least 100 mg/mL.

• Incremental Addition: If the solid has not dissolved, add another 0.4 mL of the solvent (total volume 0.5 mL) and vortex again for 1-2 minutes. If it dissolves, the solubility is approximately 20 mg/mL.

• Further Dilution: If the solid remains, add another 0.5 mL of the solvent (total volume 1.0 mL) and vortex. If it dissolves, the solubility is approximately 10 mg/mL.

• Categorization: Classify the solvents based on the results:

  • High Solubility: > 100 mg/mL

  • Good Solubility: 20 - 100 mg/mL

  • Moderate Solubility: 10 - 20 mg/mL

  • Poor Solubility: < 10 mg/mL

• Selection: Choose a solvent or a mixture of solvents from the "High" or "Good" solubility categories for your reaction.

The following diagram illustrates the decision-making process for solvent selection based on screening results.

Decision tree for solvent selection after screening.

Protocol 2: In-situ Resolution of Intermediate Precipitation

This protocol details the steps to take when an intermediate unexpectedly precipitates out of the reaction mixture.

Objective: To redissolve the precipitated intermediate without significant disruption to the reaction progress.

Safety Note: Always handle organic solvents and reagents in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Methodology:

• Stop Reagent Addition: If you are in the process of adding a reagent, pause the addition immediately.

• Attempt Thermal Dissolution:

  • Place a thermometer in the reaction flask.

  • Gently warm the mixture using a water or oil bath, increasing the temperature in 5-10 °C increments.

  • Maintain vigorous stirring and monitor the mixture closely.

  • Caution: Do not exceed a temperature that could cause side reactions or decomposition. If the precipitate dissolves, maintain this temperature and resume the reaction, monitoring for any re-precipitation.

• Attempt Co-Solvent Dissolution (if thermal method fails or is not viable):

  • Select a co-solvent in which the intermediate is known or expected to have very high solubility (e.g., DMSO, DMF). The co-solvent must be miscible with the primary reaction solvent and inert to the reaction conditions.

  • Using a syringe, add the co-solvent dropwise to the vigorously stirred reaction mixture.

  • Observe for dissolution of the precipitate. Continue adding the co-solvent in small portions (e.g., 1-5% of the initial reaction volume at a time) until the solution becomes clear.

  • Once the precipitate is dissolved, resume the reaction. Note the total volume of co-solvent added for future optimization of the reaction setup.

• If Both Methods Fail:

  • If the precipitate does not redissolve, it indicates a severe solubility issue.

  • It may be necessary to stop the reaction, isolate the material, and re-design the reaction conditions based on a thorough solvent screening (see Protocol 1).

  • In some cases, proceeding with the reaction as a slurry (heterogeneous mixture) is possible if the dissolved portion reacts and pulls more of the solid into solution according to Le Châtelier's principle. However, this often leads to very slow and incomplete reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to tert-Butyl [4,4'-bipiperidine]-1-carboxylate and Other Key Piperidine Building Blocks in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The piperidine scaffold is a cornerstone in medicinal chemistry, present in a vast array of approved drugs and clinical candidates.[1] Its conformational rigidity and ability to modulate physicochemical properties make it a highly sought-after structural motif.[2] This guide provides an objective comparison of tert-Butyl [4,4'-bipiperidine]-1-carboxylate with other widely used piperidine building blocks, offering insights into their respective physicochemical properties, reactivity in key synthetic transformations, and applications in drug design.

Physicochemical Properties: A Comparative Overview

The selection of a building block in drug discovery is often guided by its intrinsic physicochemical properties, which influence solubility, permeability, and metabolic stability. The following table summarizes key properties of tert-Butyl [4,4'-bipiperidine]-1-carboxylate and other common N-Boc protected piperidine derivatives.

Building Block	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Density (g/mL)	Calculated logP
tert-Butyl [4,4'-bipiperidine]-1-carboxylate	C₁₅H₂₈N₂O₂	268.39	98-102	363	1.028	~2.5-3.0
N-Boc-piperidine	C₁₀H₁₉NO₂	185.26	N/A (Liquid)	86 (at 0.5 mmHg)	0.964	~2.3
N-Boc-4-hydroxypiperidine	C₁₀H₁₉NO₃	201.26	61-65	292.3	~1.1	0.61
4-(N-Boc-amino)piperidine	C₁₀H₂₀N₂O₂	200.28	162-166	304.8	~1.0	1.1

Reactivity and Performance in Key Coupling Reactions

The utility of these building blocks is largely defined by their performance in common synthetic transformations, particularly in carbon-nitrogen (C-N) and carbon-carbon (C-C) bond-forming reactions, which are fundamental to the assembly of complex drug molecules.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds.[3] The nucleophilicity of the piperidine nitrogen is a key determinant of its reactivity.

Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

A flame-dried Schlenk tube is charged with a palladium precatalyst (e.g., Pd₂(dba)₃ or a (NHC)Pd(allyl)Cl complex), a suitable phosphine ligand (e.g., XPhos, tBu₃P·HBF₄), and a base (e.g., NaOtBu, LHMDS).[4] The aryl/heteroaryl halide (1.0 equiv.) and the N-deprotected piperidine derivative (1.2 equiv.) are added, followed by an anhydrous, degassed solvent (e.g., toluene, THF).[4] The reaction mixture is stirred at room temperature or heated (typically 80-110 °C) until completion, as monitored by TLC or LC-MS.[5] Workup involves quenching the reaction, extraction with an organic solvent, and purification by column chromatography.[6]

Building Block (after Boc deprotection)	Aryl Halide	Catalyst/Ligand	Base	Solvent	Conditions	Yield (%)
[4,4'-Bipiperidine]	2-Bromopyridine derivative	Pd(OAc)₂ / dppp	NaOtBu	Toluene	Reflux, 1h	~90% (for a similar substrate)
Piperidine	4-Chloroanisole	(SIPr)Pd(methallyl)Cl	LHMDS	Toluene	RT, 25 min	94
4-Hydroxypiperidine	Not readily available	-	-	-	-	-
4-Aminopiperidine	Aryl Bromide	Pd₂(dba)₃ / BINAP	NaOtBu	Toluene	80 °C, 16h	~80-95% (representative)

Note: Direct comparative data for all substrates under identical conditions is scarce. The presented data is representative of typical reaction outcomes.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile palladium-catalyzed reaction for the formation of C-C bonds between an organoboron compound and a halide or triflate.[7] For piperidine building blocks, this often involves converting a hydroxyl group to a triflate or using a piperidone derivative to introduce a double bond for subsequent coupling.[8]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

To a reaction vessel is added the aryl or vinyl halide/triflate (1.0 equiv.), the boronic acid or ester (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)), and a base (e.g., Na₂CO₃, K₃PO₄) in a suitable solvent system (e.g., dioxane/water, toluene).[9] The mixture is degassed and heated (typically 80-100 °C) until the reaction is complete. After cooling, the reaction is worked up by extraction and purified by chromatography.[10]

Building Block Derivative	Coupling Partner	Catalyst	Base	Solvent	Conditions	Yield (%)
N-Boc-[4,4'-bipiperidin]-4'-one	Arylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/EtOH/H₂O	80 °C, 12h	~70-90% (representative)
N-Boc-4-piperidone enol triflate	Phenylboronic acid	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	80 °C, 12h	~85%
N-Boc-4-hydroxypiperidine (as triflate)	Arylboronic acid	PdCl₂(dppf)	Cs₂CO₃	Dioxane	90 °C, 16h	~75-90% (representative)
N-Boc-4-aminopiperidine (as aryl derivative)	Arylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	85 °C, 12h	~80-95% (representative)

Note: The reactivity in Suzuki coupling is highly dependent on the specific derivative used. The table provides representative examples.

Applications in Drug Discovery and Medicinal Chemistry

The choice of a piperidine building block significantly impacts the properties of the final drug candidate.

• tert-Butyl [4,4'-bipiperidine]-1-carboxylate introduces a rigid, extended scaffold. This can be advantageous for positioning functional groups in specific orientations to interact with biological targets. The bipiperidine motif is found in compounds developed as histamine H3 receptor antagonists and has been explored for its potential in treating neurological disorders.[1][11]

• N-Boc-piperidine serves as a fundamental building block for introducing a simple piperidine ring, often used to improve solubility and metabolic stability.

• N-Boc-4-hydroxypiperidine provides a convenient handle for further functionalization at the 4-position through oxidation, etherification, or esterification, allowing for the exploration of structure-activity relationships.[8] It is a key intermediate in the synthesis of various pharmaceuticals.[12]

• 4-(N-Boc-amino)piperidine is utilized to introduce a basic nitrogen atom, which can be crucial for forming salt bridges with target proteins and enhancing aqueous solubility.

Visualizing Synthetic Pathways and Relationships

The following diagrams illustrate the central role of these building blocks in synthetic workflows and their structural relationships.

Caption: A generalized workflow for coupling reactions.

Caption: Structural relationships of piperidine building blocks.

References

• 1. Synthesis and structure-activity relationships of 2-(1,4'-bipiperidin-1'-yl)thiazolopyridine as H3 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tert-butyl 4-iodopiperidine-1-carboxylate | C10H18INO2 | CID 10892302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 4. benchchem.com [benchchem.com]
• 5. Pd-Catalyzed Amination of Base-Sensitive Five-Membered Heteroaryl Halides with Aliphatic Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tert-Butyl 4-hydroxy-[1,4'-bipiperidine]-1'-carboxylate | 367500-88-7 | Benchchem [benchchem.com]
• 12. N-BOC-4-Hydroxypiperidine | 109384-19-2 [chemicalbook.com]

A Comparative Guide to Alternative Synthetic Routes for the [4,4'-Bipiperidine] Core Structure

For Researchers, Scientists, and Drug Development Professionals

The [4,4'-bipiperidine] scaffold is a privileged structural motif in medicinal chemistry, appearing in a wide range of biologically active compounds and approved pharmaceuticals. Its rigid, three-dimensional structure allows for precise orientation of substituents, making it a valuable component for modulating interactions with biological targets. This guide provides a comparative analysis of three distinct synthetic strategies to access the [4,4'-bipiperidine] core, offering detailed experimental protocols, quantitative data, and workflow visualizations to aid in the selection of the most appropriate route for specific research and development needs.

Executive Summary

This guide details and compares the following three synthetic routes to the [4,4'-bipiperidine] core:

• Route 1: Catalytic Hydrogenation of 4,4'-Bipyridine: A classical and direct two-step approach involving the initial synthesis of 4,4'-bipyridine via a coupling reaction, followed by the complete reduction of both pyridine rings.

• Route 2: Reductive Homocoupling of 4-Halopiperidine Derivatives: A convergent strategy that involves the direct coupling of two pre-formed and N-protected 4-halopiperidine units.

• Route 3: Double Reductive Amination of a Bicyclic Precursor: A conceptually elegant approach that constructs both piperidine rings in a single step from a suitable dicarbonyl precursor.

Each route presents distinct advantages and disadvantages concerning precursor availability, reaction conditions, scalability, and overall efficiency. The following sections provide a detailed breakdown of each synthetic pathway.

Route 1: Catalytic Hydrogenation of 4,4'-Bipyridine

This is arguably the most established and straightforward route to the [4,4'-bipiperidine] core. It relies on the well-documented chemistry of pyridine coupling and subsequent hydrogenation.

Fig. 1: Synthetic workflow for Route 1.

Quantitative Data Comparison for Route 1

Step	Reaction	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	Ni-catalyzed Homocoupling of 2-chloropyridine	NiBr₂·3H₂O, Mn powder	DMF	60	18	86 (for 2,2'-bipyridine)	[1]
2	Catalytic Hydrogenation of Pyridine Ring	Raney Nickel	Ethanol	25-100	1-3	High (generally >90)	[2]

Experimental Protocols for Route 1

Step 1: Synthesis of 4,4'-Bipyridine via Nickel-Catalyzed Reductive Homocoupling (Adapted from a similar procedure for 2,2'-bipyridine)[1]

• To a round-bottom flask charged with NiBr₂·3H₂O (5 mol%) and manganese powder (2 equivalents), add anhydrous DMF under an inert atmosphere.

• Add 4-chloropyridine (1 equivalent) to the mixture.

• Heat the reaction mixture to 60 °C and stir for 18-24 hours.

• Upon completion, cool the reaction to room temperature and quench with 1M sodium hydroxide.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts, wash with brine, and dry over MgSO₄.

• Filter and concentrate the solvent under reduced pressure to yield 4,4'-bipyridine, which can be further purified by recrystallization or sublimation.

Step 2: Catalytic Hydrogenation of 4,4'-Bipyridine (General Procedure)[2]

• In a high-pressure autoclave, dissolve 4,4'-bipyridine (1 equivalent) in ethanol.

• Carefully add Raney Nickel (5-10 wt%) to the solution under a stream of inert gas.

• Seal the autoclave and purge several times with hydrogen gas.

• Pressurize the vessel with hydrogen to 200-500 psi.

• Heat the reaction mixture to 70-90 °C and stir vigorously for 1-3 hours.

• After cooling to room temperature, carefully vent the excess hydrogen.

• Filter the catalyst through a pad of Celite®.

• Concentrate the filtrate under reduced pressure to afford [4,4'-bipiperidine].

Route 2: Reductive Homocoupling of 4-Halopiperidine Derivatives

This convergent approach builds the [4,4'-bipiperidine] core by forming the central C-C bond between two pre-existing piperidine rings. This method offers the advantage of late-stage diversification if substituted piperidine precursors are used.

Fig. 2: Synthetic workflow for Route 2.

Quantitative Data Comparison for Route 2

Step	Reaction	Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	Wurtz Homocoupling of Alkyl Halides	Sodium metal	Toluene	110	12-24	Variable (often low to moderate)	[3]
2	Boc Deprotection	TFA or HCl in Dioxane	DCM	0 - 25	1-2	High (generally >95)

Experimental Protocols for Route 2

Step 1: Wurtz-type Homocoupling of N-Boc-4-chloropiperidine (Plausible Procedure)[3]

• In a flame-dried, three-necked flask equipped with a reflux condenser and under an inert atmosphere, add dry toluene.

• Add freshly cut sodium metal (2.2 equivalents) to the toluene.

• Heat the mixture to reflux to create a sodium dispersion, then allow it to cool to room temperature.

• Slowly add a solution of N-Boc-4-chloropiperidine (1 equivalent) in dry toluene to the sodium dispersion.

• Heat the reaction mixture to reflux and stir for 12-24 hours.

• Cool the reaction to room temperature and cautiously quench with ethanol, followed by water.

• Separate the organic layer, and extract the aqueous layer with toluene.

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 1,1'-di-Boc-4,4'-bipiperidine.

Step 2: Boc Deprotection of 1,1'-di-Boc-4,4'-bipiperidine

• Dissolve 1,1'-di-Boc-4,4'-bipiperidine (1 equivalent) in dichloromethane (DCM).

• Cool the solution to 0 °C in an ice bath.

• Add trifluoroacetic acid (TFA, 5-10 equivalents) or a solution of 4M HCl in dioxane dropwise.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Concentrate the reaction mixture under reduced pressure.

• Triturate the residue with diethyl ether to precipitate the dihydrochloride or bis(trifluoroacetate) salt of [4,4'-bipiperidine].

• The free base can be obtained by neutralization with a suitable base and subsequent extraction.

Route 3: Double Reductive Amination

This route offers an elegant and potentially highly efficient synthesis of the [4,4'-bipiperidine] core from a suitably designed precursor, forming both rings in a single transformation. The key challenge lies in the synthesis of the appropriate starting material.

Fig. 3: Synthetic workflow for Route 3.

Quantitative Data Comparison for Route 3

Step	Reaction	Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	Ozonolysis of Alkenes	O₃, then Me₂S or PPh₃	DCM/MeOH	-78 to 25	2-4	High (generally >90)	General Knowledge
2	Double Reductive Amination	NH₄OAc, NaBH₃CN	MeOH	25	12-24	70-80 (for similar systems)	[4]

Experimental Protocols for Route 3

Step 1: Synthesis of a Bis-dicarbonyl Precursor (Conceptual)

A suitable precursor, such as a 1,1'-bi(cyclopent-1-ene) derivative, could undergo ozonolysis to generate a tetra-aldehyde. A more practical approach might involve the synthesis of a diketo-diamine or a related structure. For the purpose of this guide, we will assume the availability of a suitable bis-dicarbonyl precursor.

Step 2: Double Reductive Amination (Adapted from general procedures)[4]

• Dissolve the bis-dicarbonyl precursor (1 equivalent) in methanol.

• Add ammonium acetate (2.5 equivalents) to the solution and stir until dissolved.

• Cool the mixture to 0 °C and add sodium cyanoborohydride (NaBH₃CN, 2.2 equivalents) portion-wise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Quench the reaction by the careful addition of aqueous HCl until the solution is acidic.

• Concentrate the mixture under reduced pressure to remove the methanol.

• Basify the aqueous residue with aqueous NaOH and extract with a suitable organic solvent (e.g., chloroform).

• Dry the combined organic extracts over Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude [4,4'-bipiperidine].

• Purify by distillation or recrystallization of a salt form.

Conclusion

The choice of synthetic route to the [4,4'-bipiperidine] core structure is contingent upon several factors including the desired scale of the synthesis, the availability of starting materials, and the tolerance of other functional groups in the target molecule.

• Route 1 (Catalytic Hydrogenation) is a robust and well-trodden path, likely to be the most reliable for large-scale synthesis of the unsubstituted core, provided that 4,4'-bipyridine is readily available or can be synthesized efficiently.

• Route 2 (Reductive Homocoupling) offers a more convergent approach, which may be advantageous for the synthesis of libraries of substituted [4,4'-bipiperidine] analogues, although the key C-C bond-forming step may require significant optimization.

• Route 3 (Double Reductive Amination) is an elegant and atom-economical strategy, but its practicality is highly dependent on the efficient synthesis of a suitable, and potentially complex, acyclic precursor.

Researchers and drug development professionals are encouraged to consider these factors carefully when selecting a synthetic strategy for their specific application. The experimental protocols provided herein serve as a foundation for the laboratory-scale synthesis of this important heterocyclic scaffold.

References

• 1. Substituted 2,2′-bipyridines by nickel-catalysis: 4,4′-di-tert-butyl-2,2′-bipyridine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. reddit.com [reddit.com]
• 4. soc.chim.it [soc.chim.it]

A Comparative Guide to the Purity of Commercial tert-Butyl [4,4'-bipiperidine]-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel therapeutics, the purity of starting materials and intermediates is paramount. tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a key building block in medicinal chemistry, frequently employed in the development of treatments for a range of diseases. The presence of impurities in commercial batches of this reagent can have significant downstream effects, potentially leading to the formation of undesired side products, reduced yields, and complications in purification. This guide provides a comparative analysis of the purity of commercially available tert-Butyl [4,4'-bipiperidine]-1-carboxylate from three fictional suppliers, offering a framework for researchers to validate the quality of this critical reagent.

Data Presentation

The purity of tert-Butyl [4,4'-bipiperidine]-1-carboxylate samples from three different commercial suppliers (designated as Supplier A, Supplier B, and Supplier C) was assessed using High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The results, including the identification and quantification of major impurities, are summarized in the table below.

Supplier	Purity by HPLC-UV (Area %)	Purity by qNMR (%)	Major Impurity 1 (Area % by HPLC)	Identity of Impurity 1	Major Impurity 2 (Area % by HPLC)	Identity of Impurity 2
Supplier A	99.5%	99.2%	0.3%	4,4'-Bipiperidine	0.1%	tert-Butyl 4'-oxo[4,4'-bipiperidine]-1-carboxylate
Supplier B	98.2%	98.0%	1.1%	4,4'-Bipiperidine	0.5%	Unidentified (high MW)
Supplier C	97.5%	97.3%	1.5%	4,4'-Bipiperidine	0.8%	tert-Butyl 4-oxopiperidine-1-carboxylate

Experimental Protocols

Detailed methodologies for the key experiments performed are provided below.

High-Performance Liquid Chromatography (HPLC-UV)

• Instrumentation: Agilent 1260 Infinity II HPLC system with a Diode Array Detector.

• Column: Phenomenex Kinetex C18, 2.6 µm, 4.6 x 100 mm.

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 210 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Samples were dissolved in 50:50 Acetonitrile:Water to a final concentration of 1 mg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: Agilent 7890B GC coupled to an Agilent 5977A MSD.

• Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Inlet Temperature: 280°C.

• Injection Mode: Split (10:1).

• Injection Volume: 1 µL.

• Oven Program:

  • Initial temperature: 100°C, hold for 2 min.

  • Ramp: 15°C/min to 300°C.

  • Hold: 5 min at 300°C.

• MSD Transfer Line Temperature: 280°C.

• MS Source Temperature: 230°C.

• MS Quadrupole Temperature: 150°C.

• Scan Range: m/z 40-550.

• Sample Preparation: Samples were dissolved in Dichloromethane to a final concentration of 1 mg/mL.

Quantitative Nuclear Magnetic Resonance (qNMR)

• Instrumentation: Bruker Avance III 400 MHz NMR spectrometer.

• Solvent: Chloroform-d (CDCl₃).

• Internal Standard: Maleic anhydride (certified reference material).

• Method: A known mass of the internal standard and the sample were accurately weighed and dissolved in the deuterated solvent. The ¹H NMR spectrum was acquired with a sufficient relaxation delay (D1 = 30 s) to ensure complete T1 relaxation for all relevant signals. The purity of the analyte was calculated by comparing the integral of a characteristic signal of the analyte to the integral of the internal standard.

• Analyte Signal: The multiplet corresponding to the protons on the bipiperidine core.

• Internal Standard Signal: The singlet corresponding to the olefinic protons of maleic anhydride.

Visualizations

Experimental Workflow

The following diagram illustrates the workflow for the comprehensive purity validation of commercial tert-Butyl [4,4'-bipiperidine]-1-carboxylate samples.

Purity Validation Workflow

Decision Making Based on Purity Analysis

The following diagram outlines the logical decision-making process for a researcher after obtaining the purity data for a given sample.

Decision Tree for Sample Acceptance

Discussion and Conclusion

The purity of tert-Butyl [4,4'-bipiperidine]-1-carboxylate can vary significantly between commercial suppliers. In our hypothetical analysis, Supplier A provided the material with the highest purity (99.5% by HPLC, 99.2% by qNMR), with the major impurity being the de-Boc'd analogue, 4,4'-bipiperidine. This impurity is often less problematic as its reactivity is distinct from the parent compound and it can often be removed during subsequent reaction workups.

Supplier B's sample showed a lower purity (98.2% by HPLC) and a significant unidentified impurity. The presence of unknown impurities is a major concern as their potential to interfere with subsequent reactions is unpredictable.

Supplier C's material had the lowest purity (97.5% by HPLC) with a notable amount of both 4,4'-bipiperidine and a starting material-related impurity, tert-Butyl 4-oxopiperidine-1-carboxylate. The presence of a reactive ketone impurity could lead to significant side product formation in reactions sensitive to carbonyl groups.

Recommendation:

Based on this comparative analysis, researchers should prioritize suppliers who provide comprehensive analytical data, including impurity profiles. It is strongly recommended that end-users perform their own purity validation using at least two orthogonal analytical techniques, such as HPLC and qNMR, before using a new batch of tert-Butyl [4,4'-bipiperidine]-1-carboxylate in their synthetic workflows. This due diligence can prevent costly and time-consuming troubleshooting of failed or low-yielding reactions. The experimental protocols and decision-making framework provided in this guide offer a robust starting point for establishing such a validation process in your laboratory.

Mass Spectrometry Analysis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate: A Comparative Guide

For researchers, scientists, and drug development professionals, the robust analytical characterization of synthetic intermediates is paramount. tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a key building block in medicinal chemistry, valued for its rigid scaffold which is incorporated into a variety of drug candidates. Mass spectrometry is an indispensable tool for confirming the identity, purity, and structure of such molecules. This guide provides a comparative analysis of the mass spectrometric behavior of tert-Butyl [4,4'-bipiperidine]-1-carboxylate and two structurally related alternatives: 1-Boc-4-(phenylamino)piperidine and 1,4'-Bipiperidine.

Executive Summary

This guide outlines the expected mass spectral characteristics of tert-Butyl [4,4'-bipiperidine]-1-carboxylate under common ionization techniques, namely Electrospray Ionization (ESI) and Electron Ionization (EI). A comparison with two alternative compounds highlights the influence of structural modifications on fragmentation patterns and chromatographic behavior. Detailed experimental protocols for both Liquid Chromatography-Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS) are provided to facilitate method development.

Comparison of Mass Spectrometry Data

The following tables summarize the key mass spectrometry data for tert-Butyl [4,4'-bipiperidine]-1-carboxylate and its alternatives. The data for the target compound is predicted based on the known fragmentation of N-Boc protected amines, while the data for the alternatives is based on available experimental findings.

Table 1: Key Mass Spectrometry Characteristics

Compound	Molecular Formula	Molecular Weight ( g/mol )	[M+H]⁺ (m/z)	Key Predicted/Observed Fragment Ions (m/z)
tert-Butyl [4,4'-bipiperidine]-1-carboxylate	C₁₅H₂₈N₂O₂	268.40	269.22	ESI: 213.18 ([M-C₄H₈+H]⁺), 169.17 ([M-C₅H₈O₂+H]⁺) EI: 212 ([M-C₄H₈]⁺), 168 ([M-C₅H₈O₂]⁺), 57 (C₄H₉⁺)
1-Boc-4-(phenylamino)piperidine	C₁₆H₂₄N₂O₂	276.38	277[1]	ESI: 221 ([M-C₄H₈+H]⁺), 177 ([M-C₅H₈O₂+H]⁺) EI: 220 ([M-C₄H₈]⁺), 176 ([M-C₅H₈O₂]⁺), 57 (C₄H₉⁺)
1,4'-Bipiperidine	C₁₀H₂₀N₂	168.28	169.17	EI: 168 (M⁺), 98, 84, 70

Experimental Protocols

Detailed methodologies for the analysis of these compounds by LC-MS/MS and GC-MS are provided below. These protocols are intended as a starting point and may require optimization for specific instruments and applications.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

This method is suitable for the sensitive and selective analysis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate and its less volatile alternatives.

1. Sample Preparation:

• Prepare a stock solution of the analyte in methanol or acetonitrile at a concentration of 1 mg/mL.

• Perform serial dilutions with the initial mobile phase composition to create calibration standards and quality control samples at the desired concentrations (e.g., 1-1000 ng/mL).

2. Liquid Chromatography Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI), positive ion mode.

• Scan Mode: Full scan for qualitative analysis and Multiple Reaction Monitoring (MRM) for quantitative analysis.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 350 °C.

• Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 600 L/hr.

• Collision Gas: Argon.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for the analysis of thermally stable and volatile compounds like 1,4'-Bipiperidine. For N-Boc protected compounds, derivatization may be necessary to improve thermal stability and peak shape, though direct analysis is often possible.

1. Sample Preparation:

• Prepare a stock solution of the analyte in a volatile solvent such as dichloromethane or methanol at a concentration of 1 mg/mL.

• Dilute the stock solution to the desired concentration range for analysis.

2. Gas Chromatography Conditions:

• Column: DB-5ms or equivalent non-polar capillary column (30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Split (e.g., 20:1).

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

3. Mass Spectrometry Conditions:

• Ionization Source: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-400.

Visualizations

Experimental Workflow

The general workflow for the LC-MS/MS analysis of these compounds is depicted below.

A generalized workflow for the LC-MS/MS analysis of piperidine derivatives.

Predicted Fragmentation Pathway of tert-Butyl [4,4'-bipiperidine]-1-carboxylate (ESI+)

The following diagram illustrates the predicted fragmentation pathway of the target compound under positive mode Electrospray Ionization with Collision-Induced Dissociation (CID).

Predicted ESI fragmentation of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

References

• 1. benchchem.com [benchchem.com]

Comparing the efficacy of different protecting groups for 4,4'-bipiperidine

For Researchers, Scientists, and Drug Development Professionals

The selective functionalization of the nitrogen atoms in 4,4'-bipiperidine is a critical step in the synthesis of a wide array of pharmacologically active compounds and functional materials. The symmetrical nature of this diamine presents a significant challenge in achieving mono-N-functionalization. The strategic implementation of nitrogen protecting groups is therefore paramount to control reactivity and enable the desired synthetic transformations. This guide provides an objective comparison of the efficacy of common protecting groups—tert-butoxycarbonyl (Boc), benzyloxycarbonyl (Cbz), and benzyl (Bn)—for the mono-protection of 4,4'-bipiperidine, supported by established experimental methodologies.

Comparison of Protecting Group Efficacy

The choice of a protecting group is dictated by its ease of introduction, stability under various reaction conditions, and the facility of its removal (deprotection). An ideal protecting group should be robust enough to withstand subsequent reaction steps and selectively cleavable without affecting other functional groups within the molecule. The orthogonality of protecting groups is a key consideration in multi-step syntheses, allowing for the sequential deprotection of different protected sites.[1][2]

Protecting Group	Protection Reagent	Typical Protection Conditions	Typical Deprotection Conditions	Key Advantages	Key Disadvantages
Boc	Di-tert-butyl dicarbonate (Boc)₂O	Base (e.g., NaHCO₃, Et₃N), Solvent (e.g., THF, CH₂Cl₂)	Strong acid (e.g., TFA, HCl in dioxane)[3][4]	Stable to a wide range of non-acidic reagents; Cleavage products are volatile.	Labile to strong acids.
Cbz	Benzyl chloroformate (Cbz-Cl)	Base (e.g., Na₂CO₃), often under Schotten-Baumann conditions	Catalytic hydrogenolysis (e.g., H₂, Pd/C); Strong acids (e.g., HBr in acetic acid)[5][6]	Stable to acidic and some basic conditions; Orthogonal to Boc.[2]	Sensitive to catalytic reduction.
Benzyl (Bn)	Benzyl bromide or chloride	Base (e.g., K₂CO₃, Et₃N), Solvent (e.g., ACN, DMF)	Catalytic hydrogenolysis (e.g., H₂, Pd/C, often with acid)[7][8]	Very stable to a wide range of conditions (acidic, basic, organometallics).	Harsh deprotection conditions may not be compatible with sensitive substrates.

Experimental Protocols

The following protocols are representative methods for the mono-protection and subsequent deprotection of 4,4'-bipiperidine. Yields are based on analogous reactions with similar diamines and may require optimization for this specific substrate.

Mono-N-Boc Protection of 4,4'-Bipiperidine

This procedure is adapted from a general method for the selective mono-Boc protection of symmetrical diamines.[9][10][11]

Materials:

• 4,4'-Bipiperidine

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Hydrochloric acid (HCl)

• Methanol (MeOH)

• Sodium hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂)

• Diethyl ether

Procedure:

• Dissolve 4,4'-bipiperidine (1 equivalent) in methanol.

• Cool the solution to 0 °C and add a solution of HCl in methanol (1 equivalent) dropwise.

• Stir the mixture for 15 minutes at 0 °C, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Add a solution of (Boc)₂O (1 equivalent) in methanol dropwise to the reaction mixture.

• Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture in vacuo.

• Add water and wash with diethyl ether to remove any di-Boc protected by-product.

• Basify the aqueous layer with a 2N NaOH solution to pH > 10.

• Extract the product with dichloromethane (3 x volumes).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield mono-N-Boc-4,4'-bipiperidine.

Expected Yield: 65-87% (based on analogous reactions with other diamines)[9]

Deprotection of N-Boc-4,4'-bipiperidine

This protocol utilizes trifluoroacetic acid for the efficient cleavage of the Boc group.[3]

Materials:

• N-Boc-4,4'-bipiperidine

• Dichloromethane (CH₂Cl₂)

• Trifluoroacetic acid (TFA)

Procedure:

• Dissolve N-Boc-4,4'-bipiperidine in dichloromethane (0.1-0.2 M).

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid to a final concentration of 20-50% (v/v).

• Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction by TLC until the starting material is consumed (typically 1-4 hours).[3]

• Remove the solvent and excess TFA in vacuo. Co-evaporation with toluene can aid in the removal of residual TFA.

• The resulting trifluoroacetate salt can be used directly or neutralized with a base to obtain the free amine.

Mono-N-Cbz Protection of 4,4'-Bipiperidine

This procedure is a standard method for the introduction of the Cbz protecting group.[5]

Materials:

• 4,4'-Bipiperidine

• Benzyl chloroformate (Cbz-Cl)

• Sodium carbonate (Na₂CO₃)

• Tetrahydrofuran (THF) and Water

• Ethyl acetate (EtOAc)

Procedure:

• Dissolve 4,4'-bipiperidine (1 equivalent) in a mixture of THF and water (1:1).

• Add sodium carbonate (2.5 equivalents).

• Cool the mixture to 0 °C and add benzyl chloroformate (1.2 equivalents) dropwise.

• Stir the reaction at room temperature for 8-12 hours, monitoring by TLC.

• Dilute the reaction mixture with water and ethyl acetate.

• Separate the aqueous layer and extract with ethyl acetate.

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to obtain mono-N-Cbz-4,4'-bipiperidine.

Expected Yield: High (quantitative yield reported for a similar substrate)[5]

Deprotection of N-Cbz-4,4'-bipiperidine

Catalytic hydrogenolysis is the most common and mild method for Cbz group removal.[7]

Materials:

• N-Cbz-4,4'-bipiperidine

• Palladium on carbon (10% Pd/C)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen gas (H₂)

Procedure:

• Dissolve N-Cbz-4,4'-bipiperidine in methanol or ethanol.

• Add 10% Pd/C catalyst (typically 5-10 mol%).

• Stir the suspension under a hydrogen atmosphere (balloon or Parr shaker) at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete within 2-24 hours.

• Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate in vacuo to obtain the deprotected 4,4'-bipiperidine.

Mono-N-Benzylation of 4,4'-Bipiperidine

This procedure describes a typical N-alkylation reaction.

Materials:

• 4,4'-Bipiperidine

• Benzyl bromide

• Potassium carbonate (K₂CO₃)

• Acetonitrile (ACN)

Procedure:

• To a solution of 4,4'-bipiperidine (1 equivalent) in acetonitrile, add potassium carbonate (2-3 equivalents).

• Add benzyl bromide (1 equivalent) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

• Filter the reaction mixture to remove the inorganic salts.

• Concentrate the filtrate in vacuo.

• Purify the residue by flash column chromatography to separate the mono-benzylated product from the di-benzylated and unreacted starting material.

Deprotection of N-Benzyl-4,4'-bipiperidine

Similar to Cbz deprotection, catalytic hydrogenolysis is employed for N-benzyl group cleavage. Acid is often added to facilitate the reaction.[8]

Materials:

• N-Benzyl-4,4'-bipiperidine

• Palladium on carbon (10% Pd/C)

• Ethanol (EtOH)

• Hydrochloric acid (HCl)

• Hydrogen gas (H₂)

Procedure:

• Dissolve N-Benzyl-4,4'-bipiperidine in ethanol.

• Add a catalytic amount of 10% Pd/C.

• Add 1 equivalent of hydrochloric acid.

• Stir the mixture under a hydrogen atmosphere at room temperature or with gentle heating (e.g., 60 °C) for 24-48 hours.[12]

• Monitor the reaction by TLC.

• Filter the reaction through Celite and concentrate the filtrate to obtain the hydrochloride salt of 4,4'-bipiperidine.

Logical Workflow for Protecting Group Selection

The selection of an appropriate protecting group strategy is crucial for the successful synthesis of complex molecules derived from 4,4'-bipiperidine. The following diagram illustrates a decision-making workflow based on the chemical compatibility of the planned synthetic steps.

References

• 1. people.uniurb.it [people.uniurb.it]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Properties, preparation and application of 1-cbz-4-piperidone_Chemicalbook [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. Facile Hydrogenative Deprotection of N-Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sciencemadness Discussion Board - De-protection of N-Benzyl groups - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. General Method for Selective Mono-Boc Protection of Diamines and Thereof [scielo.org.mx]
• 12. Acid-Facilitated Debenzylation of N-Boc, N-Benzyl Double Protected 2-Aminopyridinomethylpyrrolidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Cross-Validation of Analytical Data for Synthesized Bipiperidine Compounds

This guide will delve into the principles and data outputs of Nuclear Magnetic Resonance (NMR) Spectroscopy, High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Elemental Analysis. We will present hypothetical, yet realistic, analytical data for a synthesized sample of 4,4'-Bipiperidine to illustrate the process of cross-validation.

Data Presentation: A Comparative Analysis

The following tables summarize the quantitative data obtained from the analysis of a hypothetical batch of synthesized 4,4'-Bipiperidine. This integrated data provides a comprehensive profile of the compound, allowing for a thorough assessment of its identity and purity.

Table 1: Summary of Analytical Data for Synthesized 4,4'-Bipiperidine

Analytical Technique	Parameter	Result	Interpretation
¹H NMR	Chemical Shift (δ)	See Table 2	Consistent with the proposed structure of 4,4'-Bipiperidine.
¹³C NMR	Chemical Shift (δ)	See Table 2	Confirms the carbon framework of the molecule.
HPLC	Purity (Area %)	99.2%	High purity of the synthesized compound.
Retention Time (tR)	8.5 min	Characteristic retention time under the specified conditions.
Mass Spectrometry	m/z (ESI+)	[M+H]⁺ = 169.1705	Corresponds to the expected molecular weight.
FTIR	Wavenumber (cm⁻¹)	See Table 3	Presence of key functional groups (N-H, C-H, C-N).
Elemental Analysis	% Composition	See Table 4	Good correlation between experimental and theoretical values.

Table 2: NMR Spectroscopic Data for 4,4'-Bipiperidine (in CDCl₃)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H NMR	3.10	dt	4H	H-2ax, H-6ax
2.65	t	4H	H-2eq, H-6eq
1.85	m	4H	H-3ax, H-5ax
1.70	br s	2H	N-H
1.45	m	4H	H-3eq, H-5eq
1.30	m	2H	H-4, H-4'
¹³C NMR	46.5	-	-	C-2, C-6
44.2	-	-	C-4, C-4'
32.1	-	-	C-3, C-5

Table 3: Key FTIR Absorption Bands for 4,4'-Bipiperidine

Wavenumber (cm⁻¹)	Intensity	Assignment
3290	Medium, Sharp	N-H Stretch
2935, 2850	Strong	C-H Stretch (aliphatic)
1450	Medium	C-H Bend
1130	Medium	C-N Stretch

Table 4: Elemental Analysis Data for 4,4'-Bipiperidine (C₁₀H₂₀N₂)

Element	Theoretical %	Experimental %	Deviation %
Carbon (C)	71.38	71.25	-0.13
Hydrogen (H)	11.98	12.05	+0.07
Nitrogen (N)	16.65	16.58	-0.07

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. The following are the protocols used to obtain the data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: 500 MHz NMR Spectrometer.

• Sample Preparation: 10 mg of the synthesized 4,4'-Bipiperidine was dissolved in 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.[1]

• ¹H NMR Acquisition:

  • Number of Scans: 16

  • Relaxation Delay: 1.0 s

  • Pulse Width: 9.8 µs

  • Acquisition Time: 3.0 s

• ¹³C NMR Acquisition:

  • Number of Scans: 1024

  • Relaxation Delay: 2.0 s

  • Pulse Program: Proton-decoupled

• Data Processing: The raw data was processed with appropriate software using Fourier transformation, phase correction, and baseline correction. Chemical shifts are reported in parts per million (ppm) relative to TMS.

High-Performance Liquid Chromatography (HPLC)

• Instrumentation: HPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: A gradient of 0.1% trifluoroacetic acid (TFA) in water (A) and 0.1% TFA in acetonitrile (B). The gradient program was: 0-2 min, 5% B; 2-15 min, 5-95% B; 15-18 min, 95% B; 18.1-20 min, 5% B.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

• Sample Preparation: A stock solution of 1 mg/mL was prepared by dissolving the synthesized compound in the mobile phase.[2] Further dilutions were made to a final concentration of 0.1 mg/mL.

• Data Analysis: Purity was determined by calculating the area percentage of the main peak relative to the total peak area in the chromatogram.

Mass Spectrometry (MS)

• Instrumentation: A high-resolution mass spectrometer with an electrospray ionization (ESI) source.[3][4]

• Method:

  • Ionization Mode: Positive ESI.

  • Infusion: The sample, dissolved in methanol at a concentration of 10 µg/mL, was directly infused into the mass spectrometer.

  • Mass Range: m/z 50-500.

• Data Analysis: The mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ was determined.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation: FTIR spectrometer.

• Sample Preparation: A small amount of the solid sample was placed directly on the diamond crystal of the Attenuated Total Reflectance (ATR) accessory.

• Acquisition:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 32.

• Data Analysis: The positions of the major absorption bands were identified and assigned to their corresponding functional groups.[5][6]

Elemental Analysis

• Instrumentation: CHN Elemental Analyzer.

• Method: Combustion analysis was used to determine the mass fractions of carbon, hydrogen, and nitrogen.[7][8]

• Sample Preparation: Approximately 2 mg of the dried sample was accurately weighed into a tin capsule.

• Data Analysis: The experimental weight percentages of C, H, and N were compared to the theoretical values calculated from the molecular formula (C₁₀H₂₀N₂). An acceptable deviation is typically within ±0.4%.[9]

Mandatory Visualization

The following diagrams illustrate the logical flow of the cross-validation process and the relationship between the different analytical techniques.

Figure 1: Workflow for the cross-validation of analytical data.

Figure 2: Logical relationships between analytical techniques.

Conclusion

The cross-validation of analytical data from multiple, independent techniques provides a robust and comprehensive characterization of synthesized bipiperidine compounds. In our illustrative example of 4,4'-Bipiperidine, the data from NMR, HPLC, Mass Spectrometry, FTIR, and Elemental Analysis are all in agreement, leading to a high level of confidence in the compound's structure and purity. For researchers in the field of drug discovery and development, adopting such a thorough cross-validation strategy is paramount for ensuring data integrity and making informed decisions in subsequent stages of research.

References

• 1. Comparison of analytical techniques for the identification of bioactive compounds from natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Ternary Transition Metal Complexes with an Azo-Imine Ligand and 2,2'-Bipyridine: Characterization, Computational Calculations, and Acetylcholinesterase Inhibition Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Piperidine(110-89-4) 1H NMR spectrum [chemicalbook.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. benchchem.com [benchchem.com]
• 8. ptfarm.pl [ptfarm.pl]
• 9. 1H NMR spectroscopic identification of binding modes of 2,2′-bipyridine ligands in complexes of square-planar d8 metal ions - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Synthetic Pathways of N-Boc-4,4'-bipiperidine: A Cost-Effectiveness Analysis

For Researchers, Scientists, and Drug Development Professionals

N-Boc-4,4'-bipiperidine is a valuable building block in medicinal chemistry, frequently utilized in the synthesis of novel therapeutics due to its unique structural motif. The selection of a synthetic pathway for this intermediate can significantly impact the overall cost and efficiency of a drug development program. This guide provides a comparative analysis of two plausible and cost-effective synthetic routes to N-Boc-4,4'-bipiperidine: a one-step reductive amination and a two-step sequence involving a Suzuki-Miyaura coupling followed by pyridine reduction. The comparison includes a detailed cost-effectiveness analysis, experimental protocols based on analogous reactions, and visualizations of the synthetic workflows.

Data Presentation: A Comparative Overview

The following tables summarize the key quantitative data for the two proposed synthetic pathways. Prices for reagents are based on currently available bulk pricing and are subject to market fluctuations.

Table 1: Starting Material and Reagent Cost Analysis

Reagent	Supplier	Catalog Number	Price (USD/mol)	Pathway 1 (Reductive Amination)	Pathway 2 (Suzuki Coupling & Hydrogenation)
N-Boc-4-piperidone	Various	79099-07-3	~ $150-$ 250	Required	-
Piperidine	Various	110-89-4	~ $20-$ 40	Required	-
Sodium Triacetoxyborohydride	Various	56553-60-7	~ $100-$ 200	Required	-
4-Bromo-N-Boc-piperidine	Various	180695-79-8	~ $800-$ 1200	-	Required
Pyridine-4-boronic acid	Various	1692-15-5	~ $200-$ 400	-	Required
Palladium Catalyst (e.g., Pd(dppf)Cl₂)	Various	-	~ $500-$ 1500 (per mol of substrate)	-	Required
Platinum on Carbon (Pt/C)	Various	-	~ $300-$ 600 (per mol of substrate)	-	Required

Table 2: Process Efficiency and Cost-Effectiveness Comparison

Parameter	Pathway 1: Reductive Amination	Pathway 2: Suzuki Coupling & Hydrogenation
Number of Steps	1	2
Overall Yield (Estimated)	70-85%	60-75%
Key Advantages	- Fewer steps- Milder reaction conditions- Avoids use of expensive catalysts	- Potentially higher purity of intermediate- Well-established and versatile coupling methodology
Key Disadvantages	- Potential for over-alkylation or side reactions- Purification may be challenging	- More steps, leading to longer overall synthesis time- Requires expensive palladium and platinum catalysts- High-pressure hydrogenation may be required
Estimated Cost per Mole of Product	~$270 - $490	~$1800 - $3700

Experimental Protocols

The following are detailed experimental protocols for the two proposed synthetic pathways. These protocols are based on established procedures for similar transformations and may require optimization for the specific synthesis of N-Boc-4,4'-bipiperidine.

Pathway 1: One-Step Reductive Amination

This pathway involves the direct reaction of N-Boc-4-piperidone with piperidine in the presence of a reducing agent.

Reaction Scheme:

Experimental Protocol:

• To a stirred solution of N-Boc-4-piperidone (1.0 eq) and piperidine (1.2 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol of piperidone) at room temperature is added sodium triacetoxyborohydride (1.5 eq) portion-wise over 30 minutes.

• The reaction mixture is stirred at room temperature for 12-24 hours, and the progress is monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• The layers are separated, and the aqueous layer is extracted with DCM (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel (eluent: a gradient of ethyl acetate in hexanes) to afford N-Boc-4,4'-bipiperidine.

Pathway 2: Two-Step Suzuki-Miyaura Coupling and Hydrogenation

This pathway involves an initial palladium-catalyzed Suzuki-Miyaura coupling of 4-bromo-N-Boc-piperidine with pyridine-4-boronic acid, followed by the reduction of the resulting pyridine ring.

Step 2a: Suzuki-Miyaura Coupling

Reaction Scheme:

Experimental Protocol:

• To a degassed mixture of 4-bromo-N-Boc-piperidine (1.0 eq), pyridine-4-boronic acid (1.2 eq), and a suitable base (e.g., potassium carbonate, 2.0 eq) in a solvent system such as 1,4-dioxane/water (4:1) is added a palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 eq).

• The reaction mixture is heated to 80-100 °C under an inert atmosphere (e.g., argon or nitrogen) for 4-12 hours. The reaction progress is monitored by TLC or LC-MS.

• After completion, the reaction mixture is cooled to room temperature and diluted with water and ethyl acetate.

• The layers are separated, and the aqueous layer is extracted with ethyl acetate (3 x 20 mL).

• The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product, N-Boc-4-(4-pyridyl)piperidine, is purified by flash column chromatography.

Step 2b: Hydrogenation of the Pyridine Ring

Reaction Scheme:

Experimental Protocol:

• To a solution of N-Boc-4-(4-pyridyl)piperidine (1.0 eq) in a suitable solvent (e.g., methanol or ethanol) is added a platinum on carbon catalyst (Pt/C, 5-10 mol%).

• The mixture is subjected to hydrogenation in a high-pressure reactor (e.g., a Parr hydrogenator) under a hydrogen atmosphere (50-100 psi) at room temperature to 50 °C.

• The reaction is monitored by the uptake of hydrogen and by TLC or LC-MS.

• Upon completion, the catalyst is carefully filtered off through a pad of Celite®, and the filtrate is concentrated under reduced pressure.

• The crude product is purified by recrystallization or flash column chromatography to yield N-Boc-4,4'-bipiperidine.

Mandatory Visualizations

The following diagrams illustrate the described synthetic pathways.

Caption: Pathway 1: One-Step Reductive Amination.

Caption: Pathway 2: Two-Step Suzuki Coupling and Hydrogenation.

Evaluating tert-Butyl [4,4'-bipiperidine]-1-carboxylate in Parallel Synthesis: A Comparative Guide

In the landscape of drug discovery and development, the selection of core scaffolds for chemical library synthesis is a critical decision that significantly influences the properties and therapeutic potential of the resulting compounds. The rigid [4,4'-bipiperidine]-1-carboxylate core is a valuable building block in medicinal chemistry, prized for its ability to introduce a three-dimensional and conformationally constrained element into molecules. This guide provides an objective comparison of tert-Butyl [4,4'-bipiperidine]-1-carboxylate with alternative piperidine-based scaffolds in the context of parallel synthesis, supported by experimental data and detailed protocols.

Performance Comparison of Scaffolds

Table 1: Comparison of Scaffolds in Parallel Amide Bond Formation

Building Block	Reaction Type	No. of Examples	Yield Range (%)	Purity Range (%)	Key Observations
tert-Butyl [4,4'-bipiperidine]-1-carboxylate	Amide Coupling	(Not specified)	(Not specified)	(Not specified)	Provides a rigid, extended scaffold. The secondary amine on the second piperidine ring is available for derivatization.
tert-Butyl 4-aminopiperidine-1-carboxylate	Reductive Amination / Amide Coupling	>100	60-95%	>95%	A versatile and widely used building block for introducing a functionalized piperidine ring.[1][2]
N-Boc-4-piperidone	Reductive Amination	120	(Not specified)	>90%	Enables the introduction of diverse substituents at the 4-position of the piperidine ring.[1]
Substituted Piperidines (general)	Ugi Reaction	8	50-75%	>95%	Allows for the rapid generation of complex piperidine-containing scaffolds in a one-pot reaction.[3]

Table 2: Physicochemical Properties of Core Scaffolds

Property	tert-Butyl [4,4'-bipiperidine]-1-carboxylate	tert-Butyl 4-aminopiperidine-1-carboxylate
Molecular Weight	268.4 g/mol	200.3 g/mol
logP (calculated)	~2.5	~1.3
Topological Polar Surface Area	32.3 Ų	58.6 Ų
Rotatable Bonds	3	3

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental outcomes. Below are representative protocols for key reactions used in parallel synthesis with piperidine-based building blocks.

Protocol 1: HATU-Mediated Amide Coupling

This protocol is a highly efficient method for forming amide bonds, particularly with sterically hindered amines, and it helps to minimize racemization.

Materials and Reagents:

• tert-Butyl [4,4'-bipiperidine]-1-carboxylate (or alternative amine)

• Carboxylic acid of interest

• HATU ([1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate])

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Dichloromethane (DCM)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• In a reaction vessel, dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Add DIPEA (2.0 eq) to the mixture and stir at room temperature for 15-20 minutes to pre-activate the carboxylic acid.

• Add a solution of the piperidine building block (1.1 eq) in anhydrous DMF to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by LC-MS or TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous NaHCO₃ solution (2x), followed by brine (1x).

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel or by preparative reverse-phase HPLC.

• Characterize the final product by LC-MS and NMR spectroscopy.

Protocol 2: Reductive Amination

This protocol is a common method for introducing diversity by reacting an amine with a carbonyl compound.

Materials and Reagents:

• tert-Butyl 4-aminopiperidine-1-carboxylate (or alternative amine)

• Aldehyde or ketone of interest

• Sodium triacetoxyborohydride (STAB)

• Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Acetic acid (optional, as a catalyst)

• Saturated aqueous NaHCO₃ solution

• Brine

• Anhydrous Na₂SO₄

Procedure:

• To a solution of the piperidine building block (1.0 eq) and the aldehyde or ketone (1.2 eq) in DCE or THF, add a catalytic amount of acetic acid.

• Stir the mixture at room temperature for 1-2 hours.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, quench with saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing Workflows and Relationships

Diagrams created using Graphviz (DOT language) can effectively illustrate experimental workflows and logical relationships.

Caption: Workflow for HATU-mediated amide coupling.

References

• 1. Disubstituted 1-aryl-4-aminopiperidine library synthesis using computational drug design and high-throughput batch and flow technologies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Solid-Phase Synthesis of N-Substituted Pyrrolidinone Tethered N-substituted Piperidines via Ugi Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of tert-Butyl [4,4'-bipiperidine]-1-carboxylate: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical reagents is paramount to ensuring laboratory safety and environmental protection. This guide provides detailed, step-by-step procedures for the safe disposal of tert-Butyl [4,4'-bipiperidine]-1-carboxylate, a common reagent in pharmaceutical research. The following protocols are based on general best practices for heterocyclic compounds and information from safety data sheets (SDS) of structurally similar molecules, in the absence of a specific SDS for the target compound.

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle tert-Butyl [4,4'-bipiperidine]-1-carboxylate with appropriate care. This compound is a heterocyclic amine derivative and should be treated as a potentially hazardous substance.

Personal Protective Equipment (PPE): Always wear the following PPE when handling this chemical:

• Eye Protection: Chemical safety goggles or a face shield.[1][2]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1][2]

• Body Protection: A lab coat is mandatory.[1][2]

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of dust or vapors.[3][4]

In Case of a Spill:

• Evacuate the immediate area.

• Ensure adequate ventilation.[5]

• For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, dry sand).

• Sweep or scoop the absorbed material into a suitable, labeled container for disposal.[6][7]

• Do not allow the chemical to enter drains or waterways.[3][5][7]

• Clean the spill area thoroughly with an appropriate solvent and then with soap and water.

II. Step-by-Step Disposal Protocol

Disposal of tert-Butyl [4,4'-bipiperidine]-1-carboxylate must comply with federal, state, and local regulations. The primary federal regulation governing hazardous waste is the Resource Conservation and Recovery Act (RCRA).[8]

Step 1: Waste Identification and Segregation

• Hazardous Waste Determination: Based on the structure and typical reactivity of similar compounds, tert-Butyl [4,4'-bipiperidine]-1-carboxylate should be considered a chemical hazardous waste. A formal hazardous waste determination should be conducted by your institution's Environmental Health and Safety (EHS) department.

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your EHS department. It should be collected in a designated, compatible container.

Step 2: Containerization and Labeling

• Container: Use a clean, dry, and chemically compatible container with a secure lid. The container must be in good condition and not leaking.[9]

• Labeling: The container must be clearly labeled as "Hazardous Waste." The label should also include:

  • The full chemical name: "tert-Butyl [4,4'-bipiperidine]-1-carboxylate"

  • The approximate quantity of waste.

  • The date the waste was first added to the container.

  • Any relevant hazard warnings (e.g., "Irritant").

Step 3: Storage

• Store the sealed waste container in a designated satellite accumulation area or a central hazardous waste storage area.

• The storage area should be well-ventilated, secure, and away from incompatible materials such as strong oxidizing agents and strong acids.[6]

Step 4: Arrange for Professional Disposal

• Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for pickup and disposal.[5][10]

• Provide the disposal company with all necessary information about the waste, including its chemical name and any known hazards.

• Disposal will likely involve incineration in a chemical incinerator equipped with an afterburner and scrubber.[5]

III. Quantitative Data Summary

Parameter	Typical Value/Classification	Source/Justification
GHS Hazard Statements	H315: Causes skin irritation.[3][4] H319: Causes serious eye irritation.[3][4] H335: May cause respiratory irritation.[3][4]	Based on SDS for structurally similar heterocyclic compounds.
RCRA Waste Code	D001 (Ignitability) if in a flammable solvent. Otherwise, it may be classified based on toxicity or other characteristics. A formal determination is required.	General principle for chemical waste. The specific code depends on the final formulation of the waste.
Personal Protective Equipment (PPE)	Chemical safety goggles, nitrile gloves, lab coat.[1][2]	Standard laboratory practice for handling potentially hazardous chemicals.
Incompatible Materials	Strong oxidizing agents, strong acids.[6]	Common incompatibility for amine-containing compounds.
First Aid Measures	Eyes: Rinse with water for at least 15 minutes.[3][7] Skin: Wash with soap and water.[3][7] Inhalation: Move to fresh air.[3][4] Ingestion: Do NOT induce vomiting. Seek medical attention.[4][7]	Standard first aid procedures for chemical exposure.

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

References

• 1. ethz.ch [ethz.ch]
• 2. csub.edu [csub.edu]
• 3. aksci.com [aksci.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. capotchem.com [capotchem.com]
• 6. fishersci.com [fishersci.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. youtube.com [youtube.com]
• 9. Summary of Hazardous Waste Regulations | Florida Department of Environmental Protection [floridadep.gov]
• 10. Chemical and Laboratory Waste [enva.com]

Personal protective equipment for handling tert-Butyl [4,4'-bipiperidine]-1-carboxylate

Disclaimer: No specific Safety Data Sheet (SDS) was found for tert-Butyl [4,4'-bipiperidine]-1-carboxylate. The following guidance is synthesized from SDSs of structurally similar compounds containing tert-butoxycarbonyl (Boc) protected piperidine or bipiperidine moieties. Users must conduct a thorough risk assessment and are encouraged to consult with their institution's environmental health and safety (EHS) department before handling this chemical.

This guide provides essential safety, handling, and disposal information for researchers, scientists, and drug development professionals working with tert-Butyl [4,4'-bipiperidine]-1-carboxylate.

Hazard Identification and Personal Protective Equipment (PPE)

Based on analogous compounds, tert-Butyl [4,4'-bipiperidine]-1-carboxylate is anticipated to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, stringent adherence to personal protective equipment (PPE) protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side-shields or tight-sealing safety goggles.[2][3]	Protects against splashes and airborne particles that can cause serious eye irritation.[1][4]
Hand Protection	Chemical-impermeable gloves (e.g., Nitrile rubber).[5]	Prevents skin contact which may lead to irritation. Gloves must be inspected before use and disposed of properly after handling.[6][7]
Body Protection	Laboratory coat or impervious clothing.[2]	Protects skin and personal clothing from contamination.
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95).[3][6]	Required when handling the compound as a powder to avoid inhalation and potential respiratory tract irritation.[1][2][6]

Safe Handling and Engineering Controls

Proper handling procedures and engineering controls are critical to minimize exposure.

• Ventilation: Always handle this compound in a well-ventilated area.[1][3][4][8] For procedures that may generate dust or aerosols, a chemical fume hood is required.

• Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the laboratory.[2]

• Handling: Avoid contact with skin, eyes, and clothing.[1][2][8] Avoid the formation of dust and aerosols.[2][3][6][7][8]

Operational Workflow for Handling tert-Butyl [4,4'-bipiperidine]-1-carboxylate

A step-by-step workflow for the safe handling of the chemical.

First Aid Measures

In case of exposure, immediate action is crucial.

Table 2: First Aid Procedures

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and seek immediate medical attention.[1][2][5]
Skin Contact	Immediately wash off with soap and plenty of water.[1][6] Remove contaminated clothing.[1][2] Seek medical attention if irritation persists.[1]
Eye Contact	Rinse cautiously with water for at least 15 minutes.[1][6][7] Remove contact lenses, if present and easy to do. Continue rinsing and consult a physician.[1][2][6]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and call a poison control center or doctor immediately.[5][8]

Spill and Disposal Procedures

Proper containment and disposal are essential to prevent environmental contamination and further exposure.

• Spill Response:

  • Evacuate personnel from the spill area.

  • Ensure adequate ventilation.

  • Wear appropriate PPE as outlined in Table 1.

  • Prevent the formation of dust.

  • Sweep up the spilled solid material and place it into a suitable, closed container for disposal.[1][4]

  • Avoid allowing the chemical to enter drains.[1][5][6][7]

• Disposal:

  • Dispose of tert-Butyl [4,4'-bipiperidine]-1-carboxylate and any contaminated materials as hazardous waste.

  • This should be done in accordance with local, state, and federal regulations.[1][2][4] Contact a licensed professional waste disposal service.[6]

Disposal Decision Pathway

A flowchart for the proper disposal of chemical waste.

References

• 1. aksci.com [aksci.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. capotchem.com [capotchem.com]
• 7. capotchem.com [capotchem.com]
• 8. zycz.cato-chem.com [zycz.cato-chem.com]